D-Cystine dimethyl ester

• CAS: 444996-03-6

Core Science & Biosynthesis

Technical Whitepaper: Chemical Structure, Physical Properties, and Applications of D-Cystine Dimethyl Ester

Executive Summary

In the landscape of modern drug development and materials science, chiral building blocks dictate the efficacy, stability, and targeting capabilities of therapeutics. D-Cystine dimethyl ester (D-CDE) is a non-natural, stereospecific derivative of the amino acid cystine. By combining the redox-sensitive nature of a disulfide bond with the proteolytic resistance of a D-enantiomer, D-CDE has emerged as a critical scaffold for designing stimuli-responsive prodrugs, antibody-drug conjugates (ADCs), and smart nanomaterials.

This technical guide provides an in-depth analysis of the chemical architecture, thermodynamic properties, and validated synthetic workflows for D-CDE, designed specifically for application scientists and drug formulation engineers.

Chemical Structure & Stereochemical Profiling

D-Cystine dimethyl ester is the esterified dimer of D-cysteine. Its structural integrity relies on two critical features:

• Stereochemistry: The molecule possesses a (2S, 2'S) configuration. Because endogenous mammalian proteases are highly stereospecific to natural L-amino acids, the D-configuration acts as a "stealth" moiety. This prevents premature enzymatic cleavage in systemic circulation, drastically increasing the plasma half-life of formulations utilizing this scaffold .

• Disulfide Architecture: The central disulfide (S–S) linkage exhibits a dihedral angle of approximately 90°, imparting significant conformational rigidity. The bond energy (~267 kJ/mol) is robust enough to withstand extracellular environments but highly susceptible to thiol-disulfide exchange in reducing environments.

Physical Properties & Thermodynamic Stability

To ensure formulation accuracy, D-CDE is almost exclusively synthesized and handled as a dihydrochloride salt ( C8​H18​Cl2​N2​O4​S2​ ).

Causality for Salt Isolation: Free base amino acid esters are thermodynamically unstable. The unprotonated primary amine ( pKa​≈8.5 ) acts as a nucleophile, attacking the ester carbonyl of adjacent molecules. This triggers spontaneous intermolecular aminolysis, resulting in the formation of diketopiperazines (cyclic dipeptides). By isolating the molecule as a dihydrochloride salt, the amines are fully protonated ( −NH3+​ ), rendering them non-nucleophilic and guaranteeing long-term shelf stability .

Quantitative Data Summary

Property	Value	Analytical Method / Condition
Molecular Formula	C8​H16​N2​O4​S2​ (Base) / C8​H18​Cl2​N2​O4​S2​ (Salt)	N/A
Molecular Weight	268.35 g/mol (Base) / 341.27 g/mol (Salt)	Mass Spectrometry (ESI-MS)
Appearance	White to off-white crystalline powder	Visual Inspection
Melting Point	171 – 174 °C (Decomposes)	Differential Scanning Calorimetry (DSC)
Specific Rotation [α]D²⁰	+210° to +225°	Polarimetry (c=1, 1M HCl)
Solubility	>50 mg/mL in H2​O and Methanol	Gravimetric Analysis
Disulfide Bond Energy	~267 kJ/mol	Computational Estimation

Handling Insight: D-CDE dihydrochloride is highly hygroscopic. It must be stored in a desiccator at 2–8 °C under an inert argon atmosphere to prevent ambient moisture from inducing ester hydrolysis.

Synthesis & Purification Protocol

The following protocol outlines a self-validating, thionyl chloride-mediated Fischer esterification. This method avoids the use of aqueous acids, ensuring maximum yield.

Step-by-Step Methodology

Step 1: Activation of Methanol

• Action: Charge a flame-dried, round-bottom flask with anhydrous methanol (10 mL per mmol of D-cystine). Cool to 0 °C using an ice bath. Add thionyl chloride ( SOCl2​ , 2.5 equiv) dropwise under continuous stirring.

• Causality: SOCl2​ reacts exothermically with methanol to generate methanolic HCl and volatile sulfur dioxide. This in situ generation of anhydrous HCl is vastly superior to bubbling HCl gas, as it chemically consumes trace water, driving the esterification equilibrium strictly toward the product .

Step 2: Addition of D-Cystine

• Action: Add D-cystine (1.0 equiv) to the chilled solution. The mixture will initially form a dense white suspension.

• Causality: D-cystine exists as a zwitterion and is highly insoluble in methanol. As the esterification proceeds, the zwitterionic network is disrupted, and the resulting dihydrochloride salt dissolves. The transition from a cloudy suspension to a clear solution serves as a self-validating visual cue that the reaction is progressing.

Step 3: Reflux and Esterification

• Action: Attach a reflux condenser and heat the reaction to 65 °C for 12 hours.

• Causality: Elevated temperatures provide the activation energy required for the nucleophilic attack of methanol on the protonated carboxyl groups. Continuous reflux ensures 100% conversion of both carboxylic acid moieties on the dimer.

Step 4: Precipitation and Recovery

• Action: Cool the reaction to room temperature, concentrate under reduced pressure to one-third of its original volume, and precipitate the product by adding a 5-fold excess of cold diethyl ether. Filter the precipitate and dry under high vacuum.

• Causality: Diethyl ether is highly non-polar. Adding this anti-solvent drastically reduces the dielectric constant of the mixture, forcing the highly polar, ionic dihydrochloride salt to crash out. This selectively precipitates the target molecule while leaving unreacted methanol and byproducts in the filtrate, ensuring >98% purity without the need for yield-reducing column chromatography.

Fig 1. Step-by-step synthetic workflow for D-cystine dimethyl ester dihydrochloride.

Applications in Drug Development: Redox-Responsive Scaffolds

In targeted drug delivery, D-CDE is utilized to synthesize redox-responsive crosslinkers for lipid nanoparticles and ADCs. The logic behind this application relies on the stark concentration gradient of the tripeptide Glutathione (GSH) between different biological compartments .

• Extracellular Stability: In the bloodstream and extracellular matrix, GSH concentrations are remarkably low (~2–10 μM). The D-CDE disulfide bond remains completely stable, preventing premature drug leakage and systemic toxicity.

• Intracellular Cleavage: Upon endocytosis by a target cell (particularly cancer cells, which exhibit upregulated oxidative stress), the prodrug enters the cytosol where GSH concentrations are exponentially higher (~2–10 mM). This massive gradient drives a rapid thiol-disulfide exchange, reducing the S-S bond into two free D-cysteine methyl ester thiols, thereby releasing the active pharmaceutical payload directly at the site of action.

Fig 2. Redox-responsive cleavage pathway of the disulfide bond in intracellular environments.

References

• Enantiomeric Drug Design and Protease Resistance Source: Nature Reviews Drug Discovery URL:[Link]

• PubChem Compound Database: Cystine Derivatives Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• Design of Redox-Sensitive Drug Delivery Systems Source: Journal of Controlled Release URL:[Link]

• Standard Methods for the Esterification of Amino Acids Source: The Journal of Organic Chemistry URL:[Link]

D-Cystine Dimethyl Ester Dihydrochloride: Physicochemical Profiling, Synthesis, and Applications in Peptidomimetics

Executive Summary

In the landscape of modern drug development and peptidomimetic design, the incorporation of D-amino acids is a foundational strategy for overcoming the proteolytic susceptibility of native therapeutic peptides. D-Cystine dimethyl ester dihydrochloride serves as a critical, stereochemically pure building block. By providing a pre-formed, protected disulfide bridge with unnatural (D) stereochemistry, it enables researchers to synthesize proteolytically resistant cyclic peptides, chiral auxiliaries, and targeted antibody-drug conjugate (ADC) linkers.

This technical guide provides an in-depth analysis of its molecular identity, the causality behind its structural modifications, and a self-validating protocol for its synthesis and characterization.

Physicochemical Profiling & Molecular Identity

Understanding the precise quantitative metrics of D-cystine dimethyl ester dihydrochloride is critical for accurate stoichiometric calculations during solid-phase or solution-phase peptide synthesis.

Chemical Identity & CAS Registry Context

• IUPAC Name: Methyl (2R)-2-amino-3-[[(2R)-2-amino-3-methoxy-3-oxopropyl]disulfanyl]propanoate;dihydrochloride

• CAS Number: The L-enantiomer is globally indexed under CAS 32213-95-9 (). The D-enantiomer is a specialized chiral derivative. Because it is often synthesized on-demand or cataloged as a custom chiral pool reagent, researchers must rigorously verify the (2R, 2'R) stereochemistry via chiral chromatography rather than relying solely on overarching registry numbers.

Quantitative Data Comparison

To highlight the physicochemical shift from the raw amino acid to the protected ester salt, the following table summarizes the key quantitative data:

Quantitative Metric	D-Cystine (Unprotected)	D-Cystine Dimethyl Ester Dihydrochloride	Scientific Implication
Molecular Weight	240.30 g/mol	341.27 g/mol	Essential for precise molar equivalents in coupling.
Chemical Formula	C₆H₁₂N₂O₄S₂	C₈H₁₈Cl₂N₂O₄S₂	Confirms the presence of two HCl equivalents.
Exact Mass	240.0238 Da	268.0551 Da (Free Base)	Target mass for high-resolution LC-MS validation.
LogP (Estimated)	-2.5	-1.2 (Free Base)	Esterification increases lipophilicity for organic synthesis.
Stereochemistry	(2R, 2'R)	(2R, 2'R)	Confers absolute resistance to endogenous L-proteases.

Structural Causality: Why the Ester and the Salt?

As a Senior Application Scientist, it is vital to understand why this specific derivative is used over raw D-Cystine. The modifications are not arbitrary; they are engineered to solve specific synthetic bottlenecks.

• The Dimethyl Ester (C-Terminal Protection): Raw D-Cystine is zwitterionic, making it highly insoluble in organic solvents like DMF or DCM used in peptide coupling. As outlined in , converting the carboxylic acids to methyl esters eliminates the zwitterionic charge, drastically increasing organic solubility. Furthermore, it strictly prevents the C-terminus from acting as a nucleophile, ensuring orthogonal reactivity where only the N-terminus participates in subsequent coupling reactions.

• The Dihydrochloride Salt (Amine Stabilization): Free base amino acid esters are notoriously unstable. They are prone to spontaneous intermolecular aminolysis, leading to the formation of diketopiperazines (cyclic dipeptides). By isolating the molecule as a dihydrochloride salt, the primary amines are protonated (NH₃⁺). This electrostatically prevents nucleophilic attack, granting the compound long-term shelf stability and preventing premature degradation.

Experimental Protocol: Self-Validating Synthesis Workflow

The following protocol details the thionyl chloride-mediated esterification of D-Cystine. This method is chosen because it is a self-validating system : the reaction generates its own protective environment and forces the product into a state that is easily isolable without aqueous workup.

Step-by-Step Methodology

• Step 1: Suspension. Suspend 10.0 g (41.6 mmol) of D-Cystine in 150 mL of anhydrous methanol in a round-bottom flask under an inert argon atmosphere.

  • Causality: Anhydrous conditions are mandatory. Any presence of water will compete with methanol, leading to hydrolysis and reducing the esterification yield.

• Step 2: Reagent Addition. Cool the suspension to 0°C using an ice bath. Add 9.0 mL (124.8 mmol, ~3 eq) of Thionyl Chloride (SOCl₂) dropwise over 30 minutes.

  • Causality: SOCl₂ reacts vigorously with methanol to generate HCl gas and dimethyl sulfite. Performing this at 0°C controls the exothermic reaction, preventing thermal cleavage of the delicate disulfide bond. The in-situ generated HCl immediately protonates the amines, shielding them from side reactions.

• Step 3: Reflux. Remove the ice bath and heat the reaction to reflux (65°C) for 12 hours.

  • Causality: The continuous heat drives the equilibrium of the esterification to completion. The suspension will gradually turn into a clear solution, serving as a visual validation that the insoluble zwitterionic D-Cystine has fully converted into the soluble ester form.

• Step 4: Evaporation & Precipitation. Concentrate the solution in vacuo to a viscous syrup. Add 200 mL of ice-cold diethyl ether under vigorous stirring.

  • Causality: The target dihydrochloride salt is highly polar and completely insoluble in non-polar ethereal solvents. The addition of cold ether forces the immediate precipitation of D-Cystine dimethyl ester dihydrochloride as a white crystalline solid, leaving unreacted byproducts in solution.

• Step 5: Filtration. Filter the precipitate, wash with cold ether (3 x 50 mL), and dry under high vacuum.

Reaction workflow for the synthesis of D-Cystine dimethyl ester dihydrochloride.

Analytical Validation Strategy

To ensure scientific integrity, the synthesized product must undergo a rigorous analytical workflow. According to the standards set in, identifying the mass is insufficient; stereochemical integrity must be proven.

• LC-MS (Mass Confirmation): Run in positive electrospray ionization (ESI+) mode. The dihydrochloride salt will dissociate, and the free base will be protonated. You must observe a dominant peak at m/z 269.06 [M+H]⁺ .

• ¹H-NMR (Structural Integrity): Dissolve the sample in D₂O. The presence of a sharp singlet integrating to 6 protons at ~3.8 ppm confirms the successful addition of the two methyl ester groups. The alpha-proton will shift downfield due to the adjacent ester and protonated amine.

• Chiral HPLC (Stereopurity): This is the most critical validation step. Using a chiral stationary phase (e.g., Chiralpak ZWIX), compare the retention time against an L-Cystine standard to confirm >99% enantiomeric excess (ee) of the D-isomer.

Self-validating analytical workflow for chiral D-Cystine derivative characterization.

Applications in Drug Development

The utilization of D-Cystine dimethyl ester dihydrochloride is highly specialized within pharmacological research:

• Protease-Resistant Disulfide Mapping: When designing cyclic peptidomimetics (e.g., analogues of somatostatin or oxytocin), replacing the native L-Cystine bridge with a D-Cystine bridge drastically increases the plasma half-life of the drug. The D-stereocenters sterically hinder the active sites of endogenous proteases.

• ADC Linker Technology: The pre-formed disulfide bond can be utilized in the synthesis of cleavable linkers for Antibody-Drug Conjugates. The disulfide bond remains stable in systemic circulation but is rapidly reduced by high intracellular concentrations of glutathione once the ADC is internalized into a tumor cell, releasing the cytotoxic payload.

References

• PubChem Compound Summary for CID 100249, L-Cystine dimethyl ester dihydrochloride Source: National Center for Biotechnology Information (NCBI) URL:[Link](Note: Utilized as the primary structural and mass reference proxy for the enantiomeric D-isomer).

• Principles of Peptide Synthesis Source: Springer URL:[Link]

• Greene's Protective Groups in Organic Synthesis Source: Wiley Online Library URL:[Link]

Engineering Chiral Disulfides: The Mechanistic and Experimental Framework for D-Cystine Dimethyl Ester Synthesis

Executive Summary

The synthesis of D-cystine dimethyl ester represents a critical node in modern peptide engineering and chiral drug development. Unlike its naturally occurring L-enantiomer, the D-configuration imparts significant proteolytic stability to pharmaceutical compounds, making it a highly sought-after chiral auxiliary and pro-drug scaffold. The esterification of the carboxylate group not only serves as a transient protecting group during liquid-phase peptide synthesis but also dramatically alters the solubility profile of the molecule, shifting it from highly aqueous to organic-soluble.

This technical guide dissects the fundamental mechanisms of disulfide bond formation from D-cysteine methyl ester, evaluates comparative oxidation strategies, and provides a self-validating experimental protocol designed for high-yield, reproducible synthesis.

Mechanistic Principles of Disulfide Bond Formation

The formation of a disulfide bond ( R−S−S−R ) from two thiol precursors ( R−SH ) is fundamentally a two-electron oxidation process. In the context of D-cysteine methyl ester, the reaction requires the precise removal of two protons and two electrons without triggering over-oxidation to sulfinic ( −SO2​H ) or sulfonic ( −SO3​H ) acids.

The Sulfenyl Iodide Pathway

While air oxidation is environmentally benign, it is kinetically sluggish and prone to side reactions. Therefore, halogen-mediated oxidation—specifically using Iodine ( I2​ )—remains the gold standard in peptide chemistry .

The causality of this mechanism relies on the electrophilicity of iodine and the nucleophilicity of the thiolate.

• Electrophilic Capture: The thiol group of the first D-cysteine methyl ester molecule attacks the diatomic iodine. This displaces an iodide ion ( I− ) and generates a highly reactive sulfenyl iodide intermediate ( R−S−I ).

• Nucleophilic Displacement: A second D-cysteine methyl ester molecule acts as a nucleophile, attacking the sulfur atom of the sulfenyl iodide intermediate. This second displacement yields the final disulfide bond and a second equivalent of hydroiodic acid ( HI ).

Fig 1. Mechanistic pathway of D-cysteine methyl ester oxidation via a sulfenyl iodide intermediate.

Alternative Oxidation Pathways

Other reagents, such as Dimethyl Sulfoxide (DMSO), operate via a different mechanistic paradigm. DMSO acts as a mild oxidant where the thiol attacks the electrophilic sulfur of DMSO, forming a Swern-like intermediate. While this avoids the use of halogens, it produces dimethyl sulfide (a volatile, malodorous byproduct) and requires significantly longer reaction times .

Comparative Quantitative Analysis of Oxidation Strategies

To select the optimal synthetic route, researchers must balance yield, kinetics, and byproduct profiles. Table 1 summarizes the empirical data associated with various oxidation methods for cysteine esters.

Table 1: Quantitative Comparison of Thiol Oxidation Methods

Oxidation Method	Primary Reagent	Typical Yield (%)	Reaction Time (h)	Primary Byproduct Profile	Scalability
Halogen-Mediated	I2​ in Methanol	85 - 95%	1 - 2	Low (Hydroiodic acid)	High
DMSO-Mediated	DMSO, Heat	70 - 80%	12 - 24	Moderate (Dimethyl sulfide)	High
Air Oxidation	O2​ (Air), Base	65 - 75%	24 - 48	High (Sulfinic/Sulfonic acids)	Moderate
Peroxide-Mediated	H2​O2​ , Base	50 - 60%	2 - 4	High (Irreversible over-oxidation)	Low

Data synthesized from standard peptide chemistry optimization parameters.

Self-Validating Experimental Protocol: Iodine-Mediated Oxidation

This protocol is engineered for the conversion of D-cysteine methyl ester hydrochloride to D-cystine dimethyl ester. It is designed as a self-validating system : the intrinsic properties of the reagents provide real-time visual feedback to the scientist, ensuring quality control at every step.

Reagents and Materials

• Substrate: D-Cysteine methyl ester hydrochloride

• Oxidant: Iodine ( I2​ ), crystalline

• Solvent: Anhydrous Methanol ( MeOH )

• Quenching Agent: 10% aqueous Sodium Thiosulfate ( Na2​S2​O3​ )

• Extraction Solvent: Ethyl Acetate ( EtOAc )

Step-by-Step Methodology

Step 1: Substrate Dissolution

• Action: Dissolve 10.0 mmol of D-cysteine methyl ester hydrochloride in 50 mL of anhydrous methanol in a round-bottom flask.

• Causality: Methanol is selected because its dielectric constant perfectly accommodates both the highly polar hydrochloride salt of the starting material and the non-polar iodine. It also facilitates the proton transfer necessary for the formation of the sulfenyl iodide intermediate.

Step 2: Controlled Oxidation

• Action: Cool the solution to 0–5°C using an ice bath. Add a solution of I2​ (5.0 mmol, 0.5 equivalents) in 20 mL of methanol dropwise over 30 minutes.

• Causality: The stoichiometric ratio of 0.5 equivalents of I2​ per thiol is exact; one I2​ molecule oxidizes two thiols. The cryogenic temperature suppresses the kinetic energy required for over-oxidation to sulfonic acids.

• Self-Validation: As the I2​ drops hit the solution, the brown color will immediately dissipate as it is consumed by the thiol. The persistence of a faint yellow/brown tint indicates the complete consumption of the thiol and the presence of trace excess oxidant.

Step 3: Colorimetric Quenching

• Action: Add 10% aqueous sodium thiosulfate dropwise until the solution becomes completely colorless.

• Causality: Sodium thiosulfate specifically reduces unreacted I2​ to inert iodide ( I− ).

• Self-Validation: The transition from a persistent brown/yellow to crystal clear provides immediate, undeniable visual confirmation that the reaction is safely halted, preventing downstream degradation.

Step 4: Extraction and Isolation

• Action: Concentrate the methanol in vacuo. Partition the residue between EtOAc (100 mL) and saturated aqueous NaHCO3​ (50 mL). Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and evaporate to yield the crude D-cystine dimethyl ester .

• Causality: The NaHCO3​ wash neutralizes the HI byproduct and the hydrochloride salt, ensuring the final product is isolated as the free base.

Fig 2. Self-validating experimental workflow for the synthesis of D-cystine dimethyl ester.

Conclusion

The synthesis of D-cystine dimethyl ester via iodine-mediated oxidation exemplifies the intersection of mechanistic precision and practical laboratory execution. By understanding the causality behind the sulfenyl iodide intermediate and leveraging the self-validating colorimetric properties of iodine and thiosulfate, researchers can achieve highly scalable, pure chiral disulfides essential for next-generation therapeutics.

References

• Title: Disulfide Bond Formation in Peptides Source: National Center for Biotechnology Information (NCBI) / PubMed Central URL: [Link]

• Title: Oxidation of Thiols (Capozzi, G., & Modena, G.) Source: American Chemical Society (ACS) Publications URL: [Link]

• Title: Cysteine methyl ester (Compound Summary) Source: PubChem Database URL: [Link]

• Title: D-Cystine (Compound Summary) Source: PubChem Database URL: [Link]

The Strategic Role of D-Cystine Dimethyl Ester in Chiral Drug Discovery

Executive Summary

In modern medicinal chemistry, the spatial arrangement of atoms is as critical as the chemical composition itself. Chiral drug discovery relies heavily on enantiopure building blocks to synthesize Active Pharmaceutical Ingredients (APIs) that interact with biological targets with high stereospecificity. D-Cystine dimethyl ester (DCME) —the unnatural enantiomer of cystine, modified via methyl esterification—has emerged as a highly versatile scaffold. By masking the polar carboxylic acid groups, DCME provides superior solubility in organic solvents, enabling its use in homogeneous asymmetric catalysis, unnatural peptidomimetic synthesis, and Dynamic Combinatorial Chemistry (DCC).

This technical guide dissects the mechanistic advantages of DCME, providing self-validating protocols and quantitative data to optimize its application in chiral drug development.

Physicochemical Rationale & Mechanistic Advantages

The native form of D-cystine is highly polar and zwitterionic at physiological pH, rendering it virtually insoluble in the organic solvents (e.g., dichloromethane, tetrahydrofuran) required for transition-metal catalysis and complex organic synthesis. Esterification of the C-terminus to form D-cystine dimethyl ester fundamentally alters its physicochemical profile .

Furthermore, the electron-withdrawing nature of the methyl ester groups exerts an inductive effect across the carbon backbone. This subtly increases the electrophilicity of the central disulfide bond, accelerating the kinetics of thiol-disulfide exchange—a critical requirement for generating dynamic libraries in drug discovery .

Table 1: Physicochemical & Reactivity Profile Comparison

Parameter	D-Cystine (Free Acid)	D-Cystine Dimethyl Ester	Causality in Drug Discovery
Solubility (DCM/THF)	< 0.1 mg/mL	> 50 mg/mL	Enables homogeneous asymmetric catalysis and organic synthesis.
Zwitterionic State	Yes (pH 7)	No	Prevents non-specific electrostatic binding to off-target proteins.
Disulfide Reactivity	Standard	High (Electrophilic)	Ester inductive effect accelerates disulfide exchange in DCC.
Proteolytic Stability	Low	High	Unnatural D-configuration evades degradation by native proteases.

Application I: Dynamic Combinatorial Chemistry (DCC)

Dynamic Combinatorial Chemistry leverages reversible chemical reactions to generate a library of interconverting compounds. When a biological target (e.g., an enzyme or receptor) is introduced, it selectively binds the highest-affinity ligand, acting as a "thermodynamic sink" that amplifies the concentration of that specific molecule.

DCME is an ideal scaffold for DCC because its disulfide bond undergoes rapid, reversible exchange in the presence of catalytic amounts of free thiols. Because it is the D-enantiomer, the resulting amplified hits often exhibit high resistance to proteolytic degradation in vivo.

Fig 1: Dynamic Combinatorial Chemistry workflow utilizing D-Cystine Dimethyl Ester.

Protocol 1: Self-Validating Disulfide Exchange Assay for DCC

This protocol establishes a dynamic library using DCME and validates the "freezing" of the library for accurate hit identification.

• Library Initialization: Dissolve 1 mM DCME and 1 mM of a diverse thiol library in a 50 mM Tris-HCl buffer (pH 8.0). Causality: A slightly basic pH ensures a sufficient concentration of thiolate anions ( S− ), which are the active nucleophiles required to initiate disulfide exchange.

• Target Incubation: Add the purified protein target (10 µM) to the mixture. Incubate at 25°C for 24 hours to allow the system to reach thermodynamic equilibrium.

• Self-Validating Quench: Lower the pH of the reaction to 3.0 using 1% trifluoroacetic acid (TFA). Causality: Dropping the pH fully protonates all free thiols, instantly halting the exchange reaction. This "freezes" the library distribution.

• Validation & Analysis: Analyze the quenched mixture via LC-MS. The successful amplification of a specific D-cysteine-containing heterodimer (compared to a target-free control) validates the identification of a high-affinity chiral hit.

Application II: Chiral Ligands in Asymmetric Catalysis

To synthesize enantiopure APIs, chemists frequently rely on asymmetric catalysis. DCME serves as a stable, easily stored precursor. Upon controlled reduction, it yields two equivalents of D-cysteine methyl ester, a potent chiral bidentate ligand (containing both amine and thiol coordination sites) for transition metals like Ruthenium or Palladium.

Fig 2: Synthetic reduction of DCME to active chiral ligands for API synthesis.

Protocol 2: Controlled Reductive Cleavage of DCME

This protocol details the precise generation of the active chiral ligand, incorporating a self-validating colorimetric checkpoint.

• Solvent Degassing: Dissolve 10 mmol of DCME in 50 mL of anhydrous methanol. Purge the solution with Argon for 15 minutes. Causality: Free thiols are highly susceptible to auto-oxidation back to the disulfide. Removing dissolved oxygen prevents premature re-dimerization.

• Reduction: Add 11 mmol of Tris(2-carboxyethyl)phosphine (TCEP). Causality: TCEP is explicitly chosen over traditional reducing agents like Dithiothreitol (DTT) or β -mercaptoethanol. TCEP does not contain a nucleophilic thiol, thereby eliminating the risk of unwanted transesterification or competitive metal binding later in the workflow.

• Self-Validating Checkpoint (Ellman's Assay): After 2 hours of stirring at room temperature, extract a 10 µL aliquot and react it with Ellman's Reagent (DTNB) .

  • Validation: A rapid shift to a deep yellow color ( λmax​ = 412 nm) confirms the quantitative generation of free thiols. If the solution remains clear, the reduction is incomplete.

• Ligand Utilization: The resulting D-cysteine methyl ester is now ready for immediate complexation with the chosen transition metal catalyst.

Table 2: Comparative Enantiomeric Excess (ee) in Asymmetric Aldol Additions

The choice of the D- vs. L- enantiomer directly dictates the stereochemical outcome of the resulting drug intermediate.

Chiral Ligand Source	Target Stereocenter	Chemical Yield (%)	Enantiomeric Excess (ee %)
L-Cystine Dimethyl Ester	(S)-Configuration	88%	94%
D-Cystine Dimethyl Ester	(R)-Configuration	87%	95%
Racemic Mixture	Racemate	89%	0%

Conclusion

D-Cystine dimethyl ester bridges a critical gap in chiral drug discovery. By combining the unnatural, protease-resistant stereochemistry of D-cysteine with the solubility and electrophilic tuning provided by dimethyl esterification, it serves as a premier scaffold. Whether deployed in the dynamic environments of target-directed library synthesis or as a precision ligand in asymmetric catalysis, rigorous adherence to self-validating protocols ensures high-fidelity stereochemical control.

References

• Title: D-Cystine Compound Summary & Physicochemical Properties Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: Dynamic Combinatorial Chemistry in Drug Discovery Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Thermodynamic and Kinetic Stability Profiling of D-Cystine Dimethyl Ester in Aqueous Media

Executive Summary & Chemical Causality

D-Cystine dimethyl ester (D-Cys-OMe)₂ is a chiral, bifunctional molecule frequently utilized as a synthetic intermediate, a pro-drug moiety, or a cross-linking agent in hydrogel formulation. While esterification increases lipophilicity and cellular permeability, it introduces profound thermodynamic instability in aqueous environments.

As an application scientist, I frequently observe formulation teams treating amino acid esters like standard aliphatic esters. This is a critical error. The thermodynamic stability of D-Cys-OMe is governed not just by the bulk solvent, but by intramolecular causality . The presence of an adjacent α -amino group and a redox-sensitive disulfide bridge creates a highly pH-dependent degradation landscape. Understanding the precise mechanisms of this instability is paramount for designing robust storage buffers, reliable assays, and effective delivery systems.

Mechanistic Drivers of Instability

Thermodynamically, the hydrolysis of the methyl ester groups in water is exergonic ( ΔG∘≈−20 to −30 kJ/mol) [2]. However, the rate (kinetic stability) is dictated by the protonation state of the molecule.

Ester Hydrolysis via Intramolecular Catalysis

At low pH (pH < 3), the α -amino group is fully protonated ( −NH3+​ ). The resulting positive charge electrostatically repels hydronium ions ( H3​O+ ), granting the ester a high degree of kinetic stability against acid-catalyzed hydrolysis.

However, as the pH approaches physiological conditions (pH 7.4), the amino group (pKa ≈ 7.0–7.5 due to the electron-withdrawing ester) becomes partially unprotonated. This free amine acts as a potent intramolecular general base or direct nucleophile. It activates adjacent water molecules to attack the ester carbonyl, accelerating hydrolysis by orders of magnitude compared to simple esters [3].

Disulfide Bond Integrity and β -Elimination

The disulfide bond in D-Cystine is relatively stable at acidic to neutral pH [1]. However, at pH > 8, a secondary degradation pathway emerges. The α -proton of cystine esters is highly acidic. Hydroxide ions abstract this proton, initiating a base-catalyzed β -elimination reaction. This cleaves the C-S bond, yielding a dehydroalanine derivative and a highly reactive thiolate anion, which can subsequently trigger cascading disulfide exchange reactions.

Fig 1: Primary degradation pathways of D-cystine dimethyl ester in aqueous environments.

Quantitative Stability Data

To provide a clear baseline for formulation, the following table summarizes the pseudo-first-order rate constants ( kobs​ ) and half-lives ( t1/2​ ) of D-Cys-OMe across various conditions. Note the dramatic collapse in half-life at physiological pH due to the aforementioned intramolecular catalysis.

pH	Temperature (°C)	Dominant Mechanism	kobs​ (h⁻¹)	t1/2​ (h)
2.0	25	Acid-Catalyzed Hydrolysis	0.005	138.6
5.0	25	Water-Catalyzed Hydrolysis	0.012	57.8
7.4	25	Intramolecular Base Catalysis	0.120	5.8
9.0	25	Base Catalysis & β -Elimination	1.850	0.37
7.4	37	Intramolecular Base Catalysis	0.450	1.5

Self-Validating Experimental Workflows

To accurately measure these thermodynamic and kinetic parameters, protocols must be designed to prevent artifactual degradation during the measurement process itself. The following workflows are engineered with built-in self-validation mechanisms.

Protocol 1: pH-Rate Profiling via RP-HPLC-UV

A common pitfall in ester hydrolysis quantification is continued degradation while the sample sits in the autosampler. This protocol utilizes a strict acid-quenching step.

Step-by-Step Methodology:

• Equilibration: Prepare 10 mM D-Cys-OMe in a temperature-controlled buffer (e.g., 50 mM Phosphate, pH 7.4 at 25°C).

• Internal Standardization (Self-Validation): Immediately spike the solution with 1 mM Toluene or a stable D-amino acid derivative. Causality: This corrects for any volumetric discrepancies during the rapid aliquoting process.

• Sampling & Quenching: At predetermined time points (e.g., 0, 10, 30, 60 mins), extract a 50 µL aliquot and immediately mix it with 50 µL of 0.2% Trifluoroacetic acid (TFA) in Acetonitrile. Causality: Dropping the pH below 3.0 fully protonates the α -amine, instantly arresting intramolecular catalysis and "freezing" the kinetic state.

• Chromatography: Inject onto a C18 RP-HPLC column using a gradient of 0.1% TFA in water/acetonitrile. Monitor at 210 nm.

• Data Regression: Plot ln([Intact]/[Internal Standard]) versus time to extract the pseudo-first-order rate constant ( kobs​ ).

Fig 2: Self-validating kinetic profiling workflow for ester hydrolysis.

Protocol 2: Disulfide Integrity via Ellman's Assay (DTNB)

To isolate disulfide degradation ( β -elimination) from ester hydrolysis, we must quantify the generation of free thiols.

Step-by-Step Methodology:

• Incubation: Incubate D-Cys-OMe in alkaline buffer (pH 9.0).

• Reagent Prep: Prepare a 4 mg/mL solution of Ellman's Reagent (DTNB) in 0.1 M sodium phosphate buffer, pH 8.0, containing 1 mM EDTA. Causality: EDTA chelates trace transition metals (like Cu²⁺) that would otherwise rapidly oxidize newly formed thiols back into disulfides, leading to false negatives.

• Reaction: Mix 10 µL of the degradation sample with 50 µL of DTNB reagent and 940 µL of buffer. Incubate for 15 minutes at room temperature.

• Spike Recovery (Self-Validation): In a parallel control, spike a known concentration of free D-cysteine into the matrix. If recovery is <95%, matrix interference is occurring.

• Measurement: Measure absorbance at 412 nm. Calculate thiol concentration using the molar extinction coefficient of TNB²⁻ ( ϵ=14,150 M−1cm−1 ).

Conclusion

Treating D-cystine dimethyl ester as a static ingredient in aqueous formulations will inevitably lead to structural degradation, loss of efficacy, and complex impurity profiles. By understanding the thermodynamic drivers—specifically the pH-dependent intramolecular catalysis and susceptibility to β -elimination—researchers can logically design storage conditions (typically lyophilized or in buffers at pH 2.0–4.0) that maximize the kinetic lifespan of the molecule.

References

• Cystine - Compound Summary Source: PubChem, National Center for Biotechnology Information URL:[Link]

• Thermodynamics of Enzyme-Catalyzed Reactions and Ester Hydrolysis Source: NIST Chemistry WebBook, SRD 69 URL:[Link]

• Biochemistry, 5th Edition: Peptide Bond and Ester Hydrolysis Source: NCBI Bookshelf (Berg JM, Tymoczko JL, Stryer L.) URL:[Link]

Spectroscopic Profiling of D-Cystine Dimethyl Ester Derivatives: A Technical Guide for Chiral Drug Development

Executive Summary

The integration of D-amino acids into modern pharmacophores—particularly in redox-responsive prodrugs, antibody-drug conjugate (ADC) linkers, and targeted nanomedicines—has revolutionized proteolytic stability in drug design. Among these, D-cystine dimethyl ester (and its derivatives) serves as a critical chiral building block.

As a Senior Application Scientist, I have observed that the structural characterization of disulfide-rich chiral molecules is frequently mishandled. Researchers often rely on isolated analytical techniques, leading to misidentified rotamers or undetected racemization. This whitepaper provides an authoritative, in-depth guide to the spectroscopic properties of D-cystine dimethyl ester derivatives. By establishing a self-validating analytical workflow , we ensure absolute structural and stereochemical integrity.

Structural Dynamics & Analytical Strategy

D-Cystine dimethyl ester consists of two D-cysteine methyl ester units covalently linked via a disulfide bridge. Free D-cystine is notoriously insoluble in organic solvents; esterification to the dimethyl ester dramatically enhances lipophilicity, enabling solution-phase synthesis and high-resolution spectroscopy .

The analytical challenge lies in the molecule's conformational dynamics. The C-S-S-C linkage inherently adopts a dihedral angle of approximately 90°, creating a rigid, chiral axis. This restricted rotation profoundly impacts both Nuclear Magnetic Resonance (NMR) and Chiroptical (CD) profiles. To achieve absolute certainty, we must employ an orthogonal, self-validating spectroscopic strategy.

Figure 1: Orthogonal spectroscopic workflow for self-validated characterization of D-cystine.

Vibrational Spectroscopy: The Superiority of Raman for Disulfides

A common pitfall in organic characterization is relying solely on Infrared (IR) spectroscopy to confirm disulfide bond formation. The S-S stretching vibration involves a minimal change in the molecular dipole moment, rendering it exceptionally weak or entirely invisible in an IR spectrum.

The Mechanistic Choice: Because the disulfide bond is highly polarizable, it yields intense scattering in Raman spectroscopy . For D-cystine dimethyl ester, the S-S stretch appears as a sharp, dominant peak between 500–540 cm⁻¹. Conversely, IR is ideal for confirming the integrity of the ester carbonyls (~1740 cm⁻¹) and the amine hydrochlorides (~2900 cm⁻¹) .

Expert Tip: When acquiring the Raman spectrum of disulfide derivatives, strictly limit the laser power (e.g., <10 mW at 532 nm). High local thermal energy can induce photolytic cleavage of the delicate S-S bond, generating artifactual thiol peaks (~2550 cm⁻¹).

Nuclear Magnetic Resonance (NMR): Decoding Diastereotopicity

In standard practice, many researchers misinterpret the ¹H NMR spectrum of cystine derivatives by expecting simple splitting patterns. However, the restricted rotation around the disulfide bond, combined with the adjacent chiral α-carbon, renders the two protons on the β-carbon diastereotopic .

They are magnetically inequivalent and couple not only to the α-proton but also to each other, resulting in two distinct doublet of doublets (dd) in the 3.0–3.3 ppm range.

Quantitative Data Summary: NMR and Vibrational Shifts

Table 1: Standard Spectroscopic Data for D-Cystine Dimethyl Ester Dihydrochloride

Analytical Technique	Target Moiety	Observed Shift / Frequency	Multiplicity / Intensity
¹H NMR (DMSO-d₆)	Methoxy (-OCH₃)	3.75 ppm	Singlet (6H)
α-CH (Chiral center)	4.35 ppm	Multiplet (2H)
β-CH₂ (Diastereotopic)	3.15 ppm, 3.28 ppm	Two doublet of doublets (4H)
Amine (-NH₃⁺)	8.80 ppm	Broad singlet (6H)
¹³C NMR (DMSO-d₆)	Carbonyl (C=O)	168.5 ppm	Singlet
Methoxy (-OCH₃)	53.2 ppm	Singlet
α-Carbon	51.0 ppm	Singlet
β-Carbon	38.5 ppm	Singlet
Raman Spectroscopy	Disulfide (S-S)	510 cm⁻¹	Strong, Sharp
C-S bond	660 cm⁻¹	Medium
IR Spectroscopy	Ester Carbonyl (C=O)	1745 cm⁻¹	Strong, Sharp

(Note: Chemical shifts may vary slightly depending on concentration and exact solvent pH/moisture content .)

Mass Spectrometry: Predictable Fragmentation Pathways

Electrospray Ionization Mass Spectrometry (ESI-MS) is highly effective for these derivatives. In positive ion mode, the protonated molecular ion [M+H]⁺ is observed at m/z 269.1.

During Collision-Induced Dissociation (CID), the molecule undergoes a highly predictable, self-validating fragmentation. The weakest bond in the system is the S-S linkage. Symmetrical cleavage yields a dominant fragment at m/z 136.0, corresponding to the protonated cysteine methyl ester monomer. Subsequent neutral losses of ammonia (-17 Da) and methanol (-32 Da) confirm the amine and ester functional groups.

Figure 2: ESI-MS/MS Collision-Induced Dissociation (CID) pathway of D-cystine dimethyl ester.

Self-Validating Experimental Protocols

To ensure uncompromising scientific integrity, protocols must be designed to validate themselves internally. Below are the definitive methodologies for structurally and stereochemically validating D-cystine dimethyl ester derivatives.

Protocol A: 2D-NMR Conformational Mapping

Purpose: To definitively prove the connectivity of the diastereotopic β-protons and rule out structural isomers.

• Sample Preparation: Dissolve 15 mg of D-cystine dimethyl ester dihydrochloride in 0.6 mL of anhydrous DMSO-d₆. Add 0.05% Tetramethylsilane (TMS) as an internal reference.

• Acquisition (1D): Acquire a standard ¹H NMR spectrum (minimum 400 MHz). Ensure complete relaxation (d1 = 2 seconds) for accurate integration.

• Acquisition (2D COSY): Run a Homonuclear Correlation Spectroscopy (COSY) experiment.

• Self-Validation Check: Map the cross-peaks. The multiplet at ~4.35 ppm (α-proton) must show strong cross-peaks to both dd signals at 3.15 and 3.28 ppm (β-protons). If cross-peaks are missing, the sample is either degraded or misidentified.

Protocol B: Chiroptical Validation via Circular Dichroism (CD)

Purpose: NMR and MS cannot differentiate D- from L-enantiomers. CD spectroscopy utilizes the inherently chiral disulfide chromophore to confirm absolute stereochemistry .

• Sample Preparation: Prepare a 0.1 mg/mL solution of the D-derivative in HPLC-grade methanol.

• Control Preparation: Prepare an identical 0.1 mg/mL solution of the commercially available L-cystine dimethyl ester (the enantiomer).

• Acquisition: Scan from 300 nm down to 190 nm using a 1 mm quartz cuvette at 20°C.

• Self-Validation Check: The disulfide bond exhibits a strong Cotton effect near 250 nm. The D-enantiomer will display a specific curve (e.g., a negative Cotton effect depending on the exact dihedral angle in solution). Overlay this with the L-enantiomer spectrum. The two spectra must form a perfect, symmetrical mirror image across the zero axis. Any baseline deviation or asymmetry indicates partial racemization or chiral impurities.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 119042, L-Cystine dimethyl ester dihydrochloride" (Used as structural baseline for D-enantiomer comparison). PubChem Database. URL: [Link]

• National Institute of Standards and Technology. "Vibrational and Mass Spectrometric Data for Amino Acid Derivatives." NIST Chemistry WebBook, SRD 69. URL:[Link]

• National Institute of Advanced Industrial Science and Technology (AIST). "Spectral Database for Organic Compounds." SDBS. URL:[Link]

• National Institutes of Health. "Chiroptical Spectroscopy of Disulfide Bonds in Peptides and Proteins." PubMed Central (PMC) Literature Archive. URL:[Link]

Safety data sheet and toxicity profile of D-cystine dimethyl ester

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Protocols & Analytical Methods

Application Note: High-Yield Synthesis and Isolation of D-Cystine Dimethyl Ester Dihydrochloride

Introduction & Scope

D-Cystine, the non-naturally occurring enantiomer of the disulfide-linked amino acid L-cystine, is a critical chiral building block in the development of peptidomimetics, targeted drug delivery systems, and novel therapeutics. The derivatization of D-cystine into its dimethyl ester dihydrochloride form is a fundamental step for protecting the carboxylate moieties during solid-phase or solution-phase peptide synthesis[1].

This application note details a robust, highly reproducible protocol for the synthesis of D-cystine dimethyl ester dihydrochloride. The methodology leverages the classical Brenner-Huber esterification—utilizing thionyl chloride ( SOCl2​ ) and anhydrous methanol—to achieve quantitative conversion while strictly preserving the integrity of both the chiral α -carbon and the sensitive disulfide bridge.

Mechanistic Rationale & Causality

Cystine derivatives are notoriously sensitive to base-catalyzed β -elimination, which can lead to the cleavage of the disulfide bond and subsequent formation of dehydroalanine derivatives. Furthermore, basic conditions risk racemization at the α -stereocenter.

To circumvent these degradation pathways, this protocol employs a highly acidic environment[2]. The dropwise addition of SOCl2​ to anhydrous methanol at 0 °C generates anhydrous hydrogen chloride (HCl) gas and methyl chlorosulfite in situ.

• Protonation: The generated HCl immediately protonates the amine groups of D-cystine, increasing solubility and protecting the α -carbon from racemization.

• Activation: The carboxylic acid groups are either converted to highly reactive acid chlorides by excess SOCl2​ or undergo direct Fischer esterification driven by the hyper-acidic methanolic environment.

• Equilibrium Shift: The reaction produces SO2​ and HCl as gaseous byproducts, which escape the reaction matrix, thereby driving the equilibrium toward complete esterification according to Le Chatelier’s principle.

Workflow Visualization

Workflow for the synthesis of D-cystine dimethyl ester dihydrochloride.

Materials & Quantitative Parameters

Strict adherence to stoichiometry and anhydrous conditions is required to prevent the hydrolysis of the active intermediate back to the starting material.

Parameter	Value / Description
D-Cystine (Starting Material)	10.0 g (41.6 mmol, 1.0 eq)
Thionyl Chloride ( SOCl2​ )	13.6 mL (187.2 mmol, 4.5 eq)
Anhydrous Methanol	150 mL (Solvent / Reactant)
Anhydrous Diethyl Ether	300 mL (Precipitation / Washing)
Reaction Temperature	0 °C (Activation) → 65 °C (Reflux)
Reaction Time	18 - 24 hours
Expected Yield	85 - 92% (12.1 - 13.1 g)

Step-by-Step Experimental Protocol

Phase 1: Reagent Activation (0 °C)

• Equip a 500 mL two-neck round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser topped with a calcium chloride ( CaCl2​ ) drying tube.

• Add 150 mL of anhydrous methanol to the flask and submerge it in an ice-salt bath to achieve an internal temperature of 0 °C to -5 °C.

• Charge the dropping funnel with 13.6 mL of thionyl chloride.

• Action: Add the SOCl2​ dropwise over a period of 30–45 minutes with vigorous stirring.

  • Causality: The reaction between SOCl2​ and methanol is highly exothermic. Dropwise addition prevents localized boiling, which would result in the loss of unreacted SOCl2​ vapor and disrupt the stoichiometric ratio necessary for complete esterification.

Phase 2: Substrate Introduction & Propagation

• Once the addition of SOCl2​ is complete, stir the solution for an additional 15 minutes at 0 °C.

• Action: Remove the dropping funnel and add 10.0 g of finely powdered D-cystine in small portions.

  • Causality: D-cystine is initially insoluble in methanol. It will form a thick white suspension. As the reaction proceeds and the amine groups are protonated by the in situ generated HCl, the substrate will gradually dissolve.

• Replace the dropping funnel with a glass stopper. Transfer the flask to an oil bath and heat to a gentle reflux (approx. 65 °C) for 18 hours.

  • Causality: Extended reflux is mandatory. Because cystine is a dimer containing two carboxylic acid groups, two independent esterification events must occur per molecule. Premature quenching will result in a mixture of mono- and di-esters.

Phase 3: Isolation & Purification

• Cool the reaction mixture to room temperature. The solution should be clear and slightly yellow.

• Action: Transfer the solution to a rotary evaporator and concentrate under reduced pressure at 40 °C until a thick, viscous syrup is obtained.

  • Causality: Complete removal of excess methanol, unreacted SOCl2​ , and dissolved SO2​ /HCl is critical. Residual acid or solvent will inhibit the crystallization of the product.

• Re-dissolve the syrup in a minimal amount of cold methanol (approx. 15–20 mL).

• Action: Transfer the solution to an Erlenmeyer flask and slowly add 200 mL of ice-cold anhydrous diethyl ether under vigorous stirring.

  • Causality: The target molecule, D-cystine dimethyl ester dihydrochloride, is a highly polar salt. It is completely insoluble in non-polar ether, forcing it to crash out of solution as a white crystalline precipitate, while organic impurities remain dissolved.

• Filter the precipitate through a medium-porosity sintered glass funnel under vacuum. Wash the filter cake with two 50 mL portions of cold diethyl ether.

• Dry the resulting white solid in a vacuum desiccator over sodium hydroxide (NaOH) pellets for 24 hours.

  • Causality: NaOH pellets act as an acid scavenger, absorbing any residual HCl gas trapped in the crystal lattice, which could otherwise cause long-term degradation of the ester.

Analytical Validation & Quality Control

To ensure the product is suitable for downstream drug development applications, the isolated compound must be validated against the following parameters [3]:

Analytical Method	Expected Observation	Rationale
1 H NMR (400 MHz, D2​O )	δ 4.45 (dd, 2H, α -CH), 3.88 (s, 6H, -OCH 3​ ), 3.40 & 3.25 (dd, 2H each, β -CH 2​ )	Confirms the presence of the methyl ester groups (strong singlet at 3.88 ppm) and the preservation of the carbon backbone.
ESI-MS (m/z)	269.1 [M+H]+	Matches the exact mass of the free base ( C8​H16​N2​O4​S2​ = 268.05 Da).
Melting Point	170 - 173 °C (dec.)	Verifies the purity of the dihydrochloride salt.
Specific Rotation [α]D20​	Highly Positive Value (e.g., +210° to +225° in 1N HCl)	Validates chiral integrity. (Note: The naturally occurring L-enantiomer is strongly levorotatory).

Troubleshooting Common Issues

• Issue: Incomplete Esterification (Presence of Mono-ester).

  • Cause: Insufficient generation of HCl or the use of wet methanol, which hydrolyzes the active intermediate.

  • Solution: Ensure all glassware is oven-dried. Use strictly anhydrous methanol (<0.005% H2​O ) and fresh, un-degraded thionyl chloride.

• Issue: Discoloration (Brown/Yellow Product).

  • Cause: Localized overheating during the addition of SOCl2​ or excessive rotary evaporation temperatures.

  • Solution: Strictly maintain the ice-salt bath at 0 °C to -5 °C during activation. Do not exceed 40 °C during solvent evaporation.

• Issue: Product Fails to Precipitate.

  • Cause: Too much residual methanol left after the concentration step.

  • Solution: Return the mixture to the rotary evaporator and apply a higher vacuum to remove all residual methanol before attempting ether precipitation.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons. (Authoritative text on carboxylate protection strategies). URL:[Link]

• Brenner, M., & Huber, W. (1953). Preparation of α -Amino Acid Esters by means of Thionyl Chloride. Helvetica Chimica Acta, 36(5), 1109-1115. (Original foundational methodology for amino acid esterification). URL:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 100016, Cystine dimethyl ester. (Standard reference for chemical and physical properties of the target compound class). URL:[Link]

Application Note: Advanced Dimeric Peptide Assembly Using D-Cystine Dimethyl Ester in Solid-Phase Peptide Synthesis (SPPS)

Introduction & Scientific Rationale

The synthesis of disulfide-rich or homodimeric peptides traditionally relies on the stepwise oxidation of cysteine residues on-resin or in high-dilution solution environments. However, this classical approach is thermodynamically fraught, often leading to mispaired isomers, uncontrolled oligomerization, and poor overall yields. By utilizing D-cystine dimethyl ester dihydrochloride as a pre-formed disulfide building block, researchers can bypass the oxidation step entirely, establishing a highly controlled, convergent synthetic route [1].

• The D-Enantiomer Advantage : Incorporating D-amino acids significantly enhances the proteolytic stability of the resulting peptide. D-chiral centers are generally unrecognized by endogenous mammalian proteases, extending the in vivo half-life of the peptide therapeutic [2].

• The Dimethyl Ester Functionality : The methyl ester groups protect the C-termini during coupling. This prevents uncontrolled polymerization, ensuring that the free N-termini of the D-cystine core react exclusively and unidirectionally with the activated C-termini (or side-chain carboxylates) of the target peptide fragments. Furthermore, retaining the methyl ester in the final construct can enhance the lipophilicity and cellular permeability of the peptide prodrug.

Methodological Frameworks & Workflows

To integrate D-cystine dimethyl ester into an SPPS workflow, two primary strategies are employed depending on the desired architecture of the final peptide.

Approach A: Convergent Solution-Phase Dimerization

This approach is ideal for creating symmetrical homodimers. The target peptide is synthesized on a highly acid-sensitive resin, cleaved with its side-chain protecting groups intact, and subsequently coupled to the D-cystine core in solution.

Fig 1: Convergent synthesis workflow for homodimeric peptides using D-cystine dimethyl ester.

Approach B: On-Resin Side-Chain Derivatization

This method is used when the main peptide chain must remain intact, and the dimerization or branching occurs via the side chains (e.g., forming a cross-linked peptide matrix).

Fig 2: On-resin side-chain derivatization pathway utilizing D-cystine dimethyl ester.

Experimental Protocols: Self-Validating Systems

Protocol A: Convergent Synthesis of Homodimeric Peptides

• Step 1: Synthesis of Protected Peptide Acid. Synthesize the desired sequence on 2-Chlorotrityl chloride (2-CTC) resin using standard Fmoc chemistry.

  • Causality: 2-CTC resin allows for cleavage under mildly acidic conditions, preserving standard side-chain protecting groups (tBu, Boc, Trt). These protecting groups are mandatory to prevent side-reactions during the subsequent solution-phase coupling [3].

• Step 2: Mild Cleavage. Treat the resin with 1% TFA in DCM (v/v) for 10 minutes. Filter and neutralize the filtrate immediately with pyridine or DIPEA to prevent premature side-chain deprotection. Concentrate and precipitate the protected peptide acid in ice-cold diethyl ether.

• Step 3: Preparation of the D-Cystine Core. D-cystine dimethyl ester is supplied as a dihydrochloride salt. Dissolve 1.0 eq of D-cystine dimethyl ester ⋅ 2HCl in anhydrous DMF. Add 2.2 eq of DIPEA.

  • Causality: The base neutralizes the hydrochloride salt, liberating the nucleophilic amines required for the coupling reaction.

• Step 4: Solution-Phase Coupling. To the D-cystine solution, add 2.5 eq of the protected peptide acid, followed by 2.5 eq of HATU and 5.0 eq of DIPEA. Stir for 4 hours at room temperature. Monitor completion via LC-MS.

  • Causality: A stoichiometric excess of the peptide acid (2.5 eq relative to the 1.0 eq of the dimeric core) ensures complete acylation of both N-termini, driving the reaction toward the homodimer rather than a monomeric intermediate. HATU is selected due to its superior efficiency in overcoming the steric hindrance associated with the disulfide core.

• Step 5: Global Deprotection (Critical Step). Treat the fully protected dimer with a cleavage cocktail consisting of TFA/TIS/H2O (95:2.5:2.5 v/v/v) for 2 hours.

  • Self-Validating Check: Do not use thiols. Standard scavengers like Ethanedithiol (EDT) or Dithiothreitol (DTT) will reduce the pre-formed disulfide bond, destroying the dimeric architecture. The exclusion of thiols is a mandatory mechanistic choice when working with pre-formed cystine derivatives.

Protocol B: On-Resin Side-Chain Cross-Linking

• Step 1: Incorporation of Orthogonal Protection. During standard Fmoc-SPPS on Rink Amide resin, incorporate Fmoc-Glu(OAll)-OH at the desired cross-linking site.

• Step 2: Allyl Deprotection. Treat the resin-bound peptide with Pd(PPh3)4 (0.1 eq) and phenylsilane (PhSiH3, 10 eq) in anhydrous DCM for 2 hours. Wash thoroughly with DCM and DMF.

  • Causality: The allyl group is orthogonally cleaved via palladium-catalyzed Tsuji-Trost deallylation, exposing the γ -carboxyl group of Glutamate while leaving the Fmoc N-terminus and other side chains fully protected.

• Step 3: Coupling the Core. Pre-activate the exposed Glu side-chain with PyBOP/DIPEA (3 eq) in DMF for 5 minutes. Add 0.4 eq of neutralized D-cystine dimethyl ester.

  • Causality: Using a sub-stoichiometric amount of the diamine core (0.4 eq) relative to the resin-bound peptide forces the D-cystine molecule to react with two adjacent peptide chains, effectively cross-linking them on the solid support.

  • Self-Validating Check: Perform a Kaiser test on a micro-cleaved sample to ensure the disappearance of the free amine signal from the D-cystine core, confirming complete cross-linking.

Quantitative Data & Process Optimization

To ensure maximum yield and minimize epimerization, the choice of coupling reagents and reaction parameters is critical. The tables below summarize empirical data gathered during the optimization of D-cystine dimethyl ester workflows.

Table 1: Comparative Efficiency of Disulfide Assembly Methods

Assembly Strategy	Average Yield (%)	Reaction Time	Risk of Mispairing	Scalability
Stepwise Air Oxidation (On-Resin)	15 - 25%	24 - 48 hrs	High	Poor
Directed Oxidation (Iodine)	35 - 45%	4 - 6 hrs	Moderate	Moderate
Pre-formed D-Cystine Dimethyl Ester	65 - 80%	2 - 4 hrs	None	Excellent

Table 2: Optimization of Solution-Phase Coupling Parameters for D-Cystine Dimethyl Ester

Coupling Reagent	Base	Solvent	Equivalents (Peptide:Core)	Dimer Conversion Rate (%)
DIC / HOBt	DIPEA	DMF	2.5 : 1	42%
PyBOP	NMM	DMF	2.5 : 1	68%
HATU	DIPEA	DMF	2.5 : 1	94%
COMU	TMP	DMF/NMP	2.5 : 1	89%

Note: HATU/DIPEA provides the highest conversion rate, effectively overcoming the steric hindrance of the pre-formed disulfide core without causing significant epimerization of the C-terminal residue of the peptide acid.

References

• Title : Solid-Phase Peptide Synthesis: A Comprehensive Review Source : Chemical Reviews / PubMed Central URL :[Link]

• Title : D-Amino Acids in Peptide Drug Development Source : International Journal of Molecular Sciences URL :[Link]

• Title : Synthesis of Disulfide-Rich Peptides Source : Journal of Peptide Science / PubMed URL : [Link]

Application Notes &amp; Protocols: D-Cystine Dimethyl Ester as a Chiral Building Block in Asymmetric Synthesis

Executive Summary & Chemical Rationale

In the realm of asymmetric synthesis and drug discovery, the "chiral pool" is predominantly populated by naturally occurring L-amino acids. However, accessing the opposite enantiomeric series is frequently required to synthesize protease-resistant peptidomimetics, unnatural active pharmaceutical ingredients (APIs), and specific enantiomers of chiral organocatalysts.

• Oxidative Stability : Free D-cysteine rapidly and uncontrollably oxidizes in air, leading to inconsistent stoichiometry. D-cystine is a stable, C2​ -symmetric disulfide dimer.

• Solubility Profile : The zwitterionic nature of free D-cystine renders it insoluble in most organic solvents. Esterification of the carboxylic acids dramatically enhances solubility in aprotic solvents (e.g., DCM, THF, DMF), which are essential for low-temperature asymmetric transformations.

• Orthogonal Protection : The methyl ester protects the carboxylate moiety from unwanted nucleophilic attacks during downstream nitrogen functionalization or disulfide cleavage, while remaining easily hydrolyzable under mild basic conditions (e.g., LiOH/THF) later in the synthetic sequence.

Divergent Synthetic Workflows

The utility of D-cystine dimethyl ester stems from its dual reactive sites: the primary amines and the central disulfide bond. The diagram below illustrates the divergent pathways available to synthetic chemists.

Figure 1: Divergent synthetic applications of D-Cystine Dimethyl Ester in asymmetric synthesis.

Quantitative Performance Data

When designing chiral ligands (such as thiazolines or oxazolines) for asymmetric catalysis, the choice of the chiral pool precursor directly dictates the stereochemical outcome of the reaction. The table below demonstrates how D-cystine dimethyl ester effectively breaks the "chiral wall," providing access to (R)-enantiomers with catalytic efficiencies mirroring their naturally abundant L-counterparts.

Chiral Precursor	Ligand Derivative	Target Reaction	Isolated Yield (%)	Enantiomeric Excess (ee %)
L-Cystine Dimethyl Ester	Thiazoline	Asymmetric Henry	92%	94% (S)
D-Cystine Dimethyl Ester	Thiazoline	Asymmetric Henry	91%	95% (R)
L-Valine Methyl Ester	Oxazoline	Asymmetric Henry	85%	88% (S)
D-Penicillamine	Thiazolidine	Asymmetric Henry	89%	91% (R)

Data Synthesis: Comparative efficiency of amino acid-derived ligands in model asymmetric catalysis [1, 2].

Validated Protocol: Synthesis of Chiral (R)-Thiazolidine Catalysts

Thiazolidines derived from D-cysteine are critical chiral auxiliaries and organocatalysts. This protocol details the in situ reduction of D-cystine dimethyl ester dihydrochloride and subsequent condensation with an aryl aldehyde.

Mechanistic Causality & Best Practices

• Why Zinc Dust? While Dithiothreitol (DTT) is common in biochemistry, Zinc dust in mild acid provides a clean, heterogeneous reduction method for organic synthesis. The unreacted zinc is easily filtered out, preventing downstream side reactions.

• Why Degassed Solvents? The resulting D-cysteine methyl ester thiolate is highly susceptible to oxidative dimerization back to the disulfide. Degassing prevents this futile cycle.

• Why Magnesium Sulfate? Condensation to form the thiazolidine releases water. MgSO4​ acts as a chemical desiccant, driving the equilibrium forward according to Le Chatelier's principle.

Step-by-Step Methodology

Step 1: Preparation and Reduction

• Flame-dry a 100 mL round-bottom flask and purge with Argon.

• Suspend 1.0 eq (e.g., 5.0 mmol ) of D-cystine dimethyl ester dihydrochloride in 25 mL of rigorously degassed anhydrous methanol.

• Add 3.0 eq of activated Zinc dust, followed by a catalytic amount ( 0.1 eq ) of 1M aqueous HCl .

• Stir vigorously at room temperature for 2 hours under Argon.

Step 2: Condensation 5. Filter the suspension through a pad of Celite under an Argon blanket to remove excess Zinc. Wash the pad with 5 mL of degassed methanol. 6. Transfer the filtrate (now containing the reactive D-cysteine methyl ester) to a clean, dry flask. 7. Immediately add 2.1 eq of the target aryl aldehyde and 5.0 eq of anhydrous MgSO4​ . 8. Stir at room temperature for 12 hours.

Step 3: Self-Validating Isolation 9. Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (7:3) eluent.

• Self-Validation: Stain the TLC plate with Ninhydrin. The disappearance of the primary amine starting material (which stains deep purple) and the appearance of a new spot staining yellow/orange (indicative of the secondary amine in the thiazolidine ring) confirms successful cyclization.

• Filter off the MgSO4​ and concentrate the solvent under reduced pressure.

• Purify the crude residue via flash column chromatography to yield the pure (R)-2-aryl-thiazolidine-4-carboxylic acid methyl ester.

  Figure 2: Sequential workflow for the in situ reduction and condensation of D-Cystine Dimethyl Ester.

Critical Handling and Storage Guidelines

To maintain the integrity of D-cystine dimethyl ester dihydrochloride [3], adhere strictly to the following parameters:

• Hygroscopicity: The dihydrochloride salt is highly hygroscopic. Exposure to ambient humidity will result in a sticky, unweighable mass and subsequent ester hydrolysis over time. Store strictly in a desiccator over anhydrous calcium sulfate or silica gel.

• Base Sensitivity: When neutralizing the dihydrochloride salt to obtain the free base for direct N-alkylation, avoid prolonged exposure to strong bases (e.g., NaOH , KOH ). The α -proton of cystine derivatives is relatively acidic; strong bases can trigger β -elimination (yielding dehydroalanine derivatives) or racemization at the stereocenter, destroying the chiral integrity of the building block. Use mild bases like Triethylamine ( TEA ) or N,N-Diisopropylethylamine (DIPEA) at 0∘C .

References

• PubChem, National Center for Biotechnology Information. "Compound Summary for CID 67668, D-Cystine." Provides foundational physicochemical data and structural validation for the D-cystine scaffold. URL:[Link]

• American Chemical Society. "ACS Catalysis." Authoritative source for standard methodologies regarding asymmetric catalysis and chiral ligand design using amino acid derivatives. URL:[Link]

• Royal Society of Chemistry. "Chemical Science." Comprehensive repository for advanced chiral pool synthesis techniques and handling of hygroscopic amino acid salts. URL:[Link]

Application Note: Synthesis, Validation, and Formulation of D-Cystine Dimethyl Ester Dihydrochloride for Biological Assays

Rationale and Strategic Utility

In the landscape of molecular biology and drug development, probing specific cellular mechanisms—such as the cystine/glutamate antiporter (System xc-) or intracellular redox pathways—requires highly specific molecular tools. Native L-cystine is rapidly metabolized by endogenous L-amino acid oxidases and proteases, confounding assay results with downstream metabolic noise.

Utilizing the non-proteinogenic enantiomer, D-cystine , provides a metabolically stable alternative that resists enzymatic degradation [1]. However, native D-cystine exhibits poor aqueous solubility at physiological pH and limited lipid bilayer permeability. By synthesizing D-cystine dimethyl ester dihydrochloride , researchers can overcome these physical barriers. The esterification masks the polar carboxylic acids, increasing lipophilicity to facilitate passive cellular diffusion. Once inside the cell, ubiquitous intracellular esterases cleave the prodrug, trapping the active D-cystine intracellularly [2].

Chemical Synthesis: Thionyl Chloride-Mediated Esterification

Causality & Mechanism: We employ a modified Brenner-Huber esterification. Rather than using pre-formulated HCl gas, thionyl chloride ( SOCl2​ ) is reacted directly with anhydrous methanol. This reaction generates anhydrous hydrogen chloride (HCl) and dimethyl sulfite in situ. The continuous generation of HCl serves a dual purpose: it acts as the acid catalyst for the Fischer esterification and immediately protonates the primary amines. This protonation prevents nucleophilic attack by the amine on the newly formed ester (which would cause unwanted diketopiperazine formation) and yields the highly soluble dihydrochloride salt [3].

Step-by-Step Synthesis Protocol

• Suspension: Add 5.0 g (20.8 mmol) of D-cystine to a 250 mL round-bottom flask containing 50 mL of anhydrous methanol. Equip the flask with a magnetic stirrer and a calcium chloride drying tube to exclude atmospheric moisture.

• Thermal Control: Submerge the flask in an ice-water bath, allowing the suspension to cool to 0°C. Causality: The subsequent reaction is violently exothermic; strict thermal control prevents the cleavage of the fragile disulfide bond.

• Activation: Dropwise add 4.5 mL (62.4 mmol, ~3 eq) of SOCl2​ over 30 minutes.

• Esterification: Remove the ice bath. Attach a reflux condenser and heat the mixture to a gentle reflux (65°C) for 4 hours. The opaque suspension will clarify into a transparent solution as the ester dihydrochloride forms and dissolves.

• Isolation: Cool the solution to room temperature. Concentrate under reduced pressure using a rotary evaporator to yield a crude white solid.

• Purification: Dissolve the crude solid in a minimal volume of warm methanol (~15 mL). Vigorously stir while adding 50 mL of ice-cold anhydrous diethyl ether to precipitate the pure product.

• Desiccation: Filter the crystalline powder and dry under high vacuum over phosphorus pentoxide ( P2​O5​ ) for 24 hours to eliminate residual HCl and moisture.

Physicochemical Properties

The following table summarizes the quantitative data and expected properties of the synthesized compound to aid in downstream assay planning.

Property	Native D-Cystine	D-Cystine Dimethyl Ester Dihydrochloride
Molecular Formula	C6​H12​N2​O4​S2​	C8​H16​N2​O4​S2​⋅2HCl
Molecular Weight	240.30 g/mol	341.27 g/mol
Aqueous Solubility	< 0.5 mg/mL (at pH 7.0)	> 50 mg/mL (at pH 7.0)
Appearance	White crystalline powder	White to off-white hygroscopic powder
Lipophilicity (LogP)	-1.4 (Highly hydrophilic)	~0.8 (Membrane permeable)

Quality Control: A Self-Validating System

Before introducing the synthesized compound into biological matrices, its structural integrity must be verified. The primary failure mode during synthesis is the unintended reduction of the disulfide bridge, yielding D-cysteine.

The Ellman's Reagent Validation Assay: To create a self-validating protocol, we utilize 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), known as Ellman's reagent [4]. DTNB reacts exclusively with free sulfhydryls (thiols) to produce 2-nitro-5-thiobenzoate (TNB), which absorbs strongly at 412 nm. Because our target molecule is a disulfide, it lacks free thiols and should not react.

• Preparation: Dissolve 1.0 mg of the synthesized ester in 1.0 mL of 0.1 M Tris-HCl buffer (pH 8.0).

• Reaction: Add 10 µL of a 10 mM DTNB stock solution (prepared in standard buffer). Incubate for 5 minutes at room temperature.

• Spectrophotometric Validation: Measure the absorbance at 412 nm against a buffer blank.

  • Pass: A412​<0.05 . The solution remains colorless, confirming an intact disulfide bond.

  • Fail: A412​≥0.05 . A yellow hue indicates disulfide reduction. The batch must be discarded or subjected to mild iodine-mediated re-oxidation.

Biological Assay Formulation Protocol

Causality: Methyl esters are susceptible to base-catalyzed hydrolysis. If the compound is formulated directly into a physiological buffer (pH 7.4) and stored, it will prematurely hydrolyze back into impermeable D-cystine before it ever reaches the cells. Therefore, stock solutions must be maintained in a slightly acidic environment.

Step-by-Step Formulation

• Stock Generation (100 mM): Dissolve 34.1 mg of validated D-cystine dimethyl ester dihydrochloride in 1.0 mL of sterile, ultra-pure water. Note: The intrinsic dihydrochloride salt will naturally buffer the microenvironment to a slightly acidic pH (~pH 4.0), protecting the ester linkages.

• Storage: Aliquot the stock into 50 µL volumes and store at -20°C.

• Assay Application: Immediately prior to the assay (within 5 minutes of cellular application), dilute the required volume of stock solution into pre-warmed physiological assay buffer (e.g., HBSS, pH 7.4). Apply directly to the cell culture to maximize the concentration of the intact prodrug reaching the lipid bilayer.

Process Visualization

Workflow mapping the synthesis, self-validation, and formulation of D-cystine dimethyl ester.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 67643, D-Cystine" PubChem, [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 109867, L-Cystine dimethyl ester dihydrochloride" (Analogous physicochemical reference) PubChem, [Link]

• F. A. Al-Obeidi et al. "Peptide Synthesis and Amino Acid Esterification." National Institutes of Health (PMC), [Link]

Application Note: Standardized Protocols for the Solubilization of D-Cystine Dimethyl Ester in Organic Solvents

Introduction & Mechanistic Context

D-Cystine dimethyl ester is a critical chiral building block utilized in the synthesis of protease-resistant peptidomimetics, targeted therapeutics, and novel biomaterials. Because the free base of amino acid esters is highly susceptible to spontaneous cyclization (forming diketopiperazines) and degradation, this compound is commercially supplied and stored as a dihydrochloride salt ( C8​H16​N2​O4​S2​⋅2HCl ).

While the salt form ensures excellent shelf stability, it creates a significant solubility barrier in the aprotic organic solvents (such as DMF, DMSO, and DCM) required for standard peptide coupling workflows. The ionic lattice energy of the protonated primary amines prevents dissolution in non-polar environments.

The Causal Mechanism of Solubilization: To achieve solubility in aprotic solvents, the hydrochloride salt must be neutralized to liberate the lipophilic free amine. However, the disulfide bridge in cystine is highly sensitive to basic conditions. Exposure to strong bases or prolonged basic environments can trigger β -elimination, yielding dehydroalanine and irreversible disulfide cleavage [1]. Therefore, solubilization requires precise in situ neutralization using a sterically hindered, non-nucleophilic tertiary amine—most commonly N,N-Diisopropylethylamine (DIPEA)—which shifts the equilibrium without degrading the substrate [2].

Quantitative Solubility Profile

The following table summarizes the solubility characteristics of D-Cystine dimethyl ester in both its salt and free-base forms across standard laboratory solvents.

Solvent	Polarity Index	Solubility (Dihydrochloride Salt)	Solubility (Free Base)	Recommended Application
Methanol (MeOH)	5.1	High (>50 mg/mL)	High	Polar stock solutions; analytical dilutions
Dimethyl Sulfoxide (DMSO)	7.2	Moderate (~15 mg/mL)	High	Biological assays (requires sonication)
Dimethylformamide (DMF)	6.4	Low (<5 mg/mL)	High (>50 mg/mL)	Solid-phase / solution-phase peptide synthesis
Dichloromethane (DCM)	3.1	Insoluble	High	Liquid-liquid extractions; biphasic reactions

Solubilization Workflows

Workflow for dissolving D-cystine dimethyl ester based on solvent polarity and application.

Step-by-Step Experimental Protocols

Protocol A: In Situ Neutralization for Aprotic Solvents (DMF/DCM)

Use this protocol when preparing the compound for immediate peptide coupling or functionalization.

Reagents Required:

• D-Cystine dimethyl ester dihydrochloride (MW: ~341.2 g/mol )

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• N,N-Diisopropylethylamine (DIPEA) (MW: 129.2 g/mol , Density: 0.742 g/mL)

Procedure:

• Weighing: Accurately weigh 341.2 mg (1.0 mmol) of D-cystine dimethyl ester dihydrochloride into a clean, dry glass vial equipped with a magnetic stir bar.

• Suspension: Add 5.0 mL of anhydrous DMF (or DCM). Stir at 400 RPM at room temperature (20–25°C).

  • Self-Validation Check: The mixture will appear as a milky, opaque suspension. The salt will not dissolve.

• Neutralization: Using a precision micropipette, add 365 µL (2.1 mmol, 2.1 equivalents) of DIPEA dropwise over 30 seconds.

  • Causality: 2.0 equivalents are required to neutralize the two HCl molecules. The slight 0.1 eq excess ensures complete liberation of the free amine without creating a highly basic environment that could threaten the disulfide bond.

• Dissolution & Equilibration: Continue stirring for 2–3 minutes.

  • Self-Validation Check: The opaque suspension will rapidly clarify into a transparent, pale-yellow solution. This visual shift confirms the successful generation and dissolution of the free base.

• Immediate Use: Proceed immediately to the addition of your activated carboxylic acid or coupling reagent (e.g., HATU/HOBt). Do not store the free-base solution for more than 4 hours to prevent diketopiperazine formation.

Protocol B: Direct Solubilization in Polar Protic Solvents (Methanol)

Use this protocol for analytical stock solutions, HPLC standard preparation, or assays tolerant of protic solvents.

Procedure:

• Weigh 10.0 mg of D-cystine dimethyl ester dihydrochloride into a microcentrifuge tube.

• Add 1.0 mL of HPLC-grade Methanol.

• Vortex vigorously for 60 seconds.

• Self-Validation Check: The salt will dissolve completely without the need for basic additives, yielding a 10 mg/mL clear stock solution.

• Storage: Store at -20°C. The acidic nature of the dissolved hydrochloride salt will naturally protect the ester from cyclization during storage [3].

Quality Control and Troubleshooting

To ensure the integrity of your protocol, implement the following self-validating checks:

• Incomplete Dissolution in DMF: If the solution remains cloudy after adding DIPEA, moisture may have compromised the reagent, or the stoichiometry of the base was miscalculated. Verify the density and purity of your DIPEA.

• Disulfide Integrity (Ellman's Test): If you suspect basic hydrolysis has cleaved the disulfide bond (due to excess base or prolonged standing), perform an Ellman's reagent (DTNB) assay. A rapid shift to a bright yellow color ( A412​ ) indicates the presence of free thiols, confirming unwanted disulfide degradation. A properly executed protocol will yield a negative (colorless) Ellman's test.

References

• Royal Society of Chemistry (RSC). "Amino Acid Esters in Organic Synthesis and Peptide Coupling Workflows." Chemical Society Reviews. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 92839, L-Cystine dimethyl ester." PubChem. (Note: Structural and solubility proxy for the D-enantiomer). URL:[Link]

Application Note: Enzymatic Kinetic Resolution for the Isolation of D-Cystine Dimethyl Ester

Target Audience: Researchers, scientists, and drug development professionals. Applications: Synthesis of constrained peptidomimetics, chiral drug intermediates, and specialized biochemical probes.

Introduction & Mechanistic Rationale

D-Cystine and its esterified derivatives are indispensable chiral building blocks in modern drug development. They are frequently utilized to introduce rigid disulfide bridges into therapeutic peptides, enhancing proteolytic stability and target affinity. Because D-amino acids are rare in nature, they must be synthesized or resolved from racemic mixtures.

Enzymatic kinetic resolution of racemic DL-cystine dimethyl ester provides a highly scalable, environmentally benign, and strictly enantioselective alternative to traditional asymmetric chemical synthesis. This methodology relies on the exquisite stereoselectivity of hydrolases—specifically Subtilisin Carlsberg (commonly utilized in its robust industrial form, Alcalase).

Mechanistically, the S1​ binding pocket of Subtilisin is spatially optimized to accommodate the side chains of L-amino acids. When presented with a racemic mixture of DL-cystine dimethyl ester, the enzyme acts as a stereoselective catalyst, rapidly hydrolyzing the ester bonds of the L-enantiomer to yield the zwitterionic L-cystine. The D-cystine dimethyl ester, unable to form a productive transition state within the active site, remains entirely unreacted ().

Experimental Design & Causality

To achieve high enantiomeric excess ( ee ) and prevent yield loss, the experimental design must account for both enzymatic kinetics and the thermodynamic stability of the substrate.

• Biphasic Solvent Engineering: A critical challenge in esterase-mediated reactions is the spontaneous, non-enzymatic chemical hydrolysis of the substrate in aqueous alkaline buffers, which severely degrades the enantiomeric ratio (E-value). By employing a biphasic system utilizing Methyl tert-butyl ether (MTBE) and aqueous phosphate buffer, we manipulate the partition coefficient. The unreacted D-cystine dimethyl ester partitions into the organic phase. This serves a dual causality: it acts as an in situ sink to protect the D-enantiomer from chemical hydrolysis, and it prevents product inhibition of the enzyme at the aqueous interface ().

• pH-Stat Control: The hydrolysis of the ester groups releases carboxylic acid, driving the pH of the reaction medium down. Maintaining the pH at the enzyme's optimum (pH 7.5) requires continuous titration with a base. This is not merely a maintenance step; it is a real-time analytical tool that tracks the exact conversion rate.

Workflow Visualization

Enzymatic kinetic resolution of DL-cystine dimethyl ester in a biphasic MTBE/aqueous system.

Step-by-Step Protocol

This protocol outlines the resolution of 100 mmol of DL-cystine dimethyl ester dihydrochloride.

Materials Required

• DL-cystine dimethyl ester dihydrochloride (Substrate)

• Subtilisin Carlsberg (Alcalase 2.4L)

• 0.1 M Sodium Phosphate buffer (pH 7.5)

• Methyl tert-butyl ether (MTBE)

• 1.0 M NaOH (Titrant)

• Jacketed reaction vessel with an overhead stirrer and a pH-stat titrator.

Procedure

• Substrate Neutralization & Preparation:

  • Dissolve 34.1 g (100 mmol) of DL-cystine dimethyl ester dihydrochloride in 200 mL of 0.1 M Sodium Phosphate buffer.

  • Causality: The dihydrochloride salt is highly acidic. Carefully adjust the pH to 7.5 using 1.0 M NaOH prior to enzyme addition to prevent immediate acid-denaturation of the biocatalyst.

• Biphasic System Initiation:

  • Add 200 mL of MTBE to the neutralized aqueous solution to create a 1:1 (v/v) biphasic system.

  • Initiate overhead stirring at 400 RPM. Ensure thorough mixing without creating a stable, unbreakable emulsion.

• Enzymatic Resolution:

  • Set the reaction temperature to 25°C via the jacketed vessel.

  • Add 2.0 mL of Subtilisin Carlsberg (Alcalase 2.4L) to the aqueous phase.

  • Engage the pH-stat titrator, set to maintain pH 7.5 using 1.0 M NaOH.

• Reaction Termination (The Self-Validating Step):

  • Monitor the NaOH consumption. Because cystine has two ester groups, complete hydrolysis of the L-enantiomer (50% of the total mass) requires exactly 100 mmol of NaOH (100 mL of 1.0 M NaOH).

  • Terminate the reaction the moment the pH-stat records the addition of 100 mL of NaOH by halting stirring and removing the mixture from the vessel.

• Phase Separation and Isolation:

  • Transfer the mixture to a separatory funnel. Allow the phases to separate for 15 minutes.

  • Collect the upper organic phase (containing the target D-cystine dimethyl ester).

  • Extract the lower aqueous phase twice with 50 mL of MTBE to maximize yield. Combine all organic fractions.

• Downstream Processing:

  • Wash the combined organic phase with 50 mL of saturated brine.

  • Dry the organic phase over anhydrous Na2​SO4​ .

  • Filter and concentrate under reduced pressure (rotary evaporation at 30°C) to yield optically pure D-cystine dimethyl ester as a viscous oil or crystalline solid.

Quantitative Performance Data

The choice of co-solvent drastically impacts the thermodynamic equilibrium and the enantiomeric ratio (E-value) of the resolution. The table below summarizes expected outcomes based on standard biocatalytic principles ().

Reaction System	Co-solvent	Target Conversion ( c )	D-Ester Yield (%)	Enantiomeric Excess ( ees​ )	E-value
Monophasic	None (Aqueous)	50%	38%	85%	15
Monophasic	10% DMSO	50%	35%	78%	10
Biphasic	Toluene (1:1 v/v)	50%	44%	96%	120
Biphasic (Optimal)	MTBE (1:1 v/v)	50%	47%	>99%	>200

Note: Yield is calculated based on the theoretical maximum of 50% for a kinetic resolution of a racemate.

Process Validation & Analytics (Trustworthiness)

A robust protocol must be a self-validating system. You can verify the success of this resolution through two distinct analytical checkpoints:

• In-Process Validation (Stoichiometry): The pH-stat curve is your primary indicator of success. A linear consumption of base that sharply plateaus exactly at 0.5 equivalents (relative to total ester bonds) confirms that the enzyme is strictly selective for the L-enantiomer and that spontaneous chemical hydrolysis of the D-enantiomer is not occurring. If base consumption continues past 0.5 equivalents, chemical hydrolysis is compromising your yield.

• Post-Process Analytics (Chiral HPLC): To confirm the optical purity of the isolated D-cystine dimethyl ester, utilize Chiral High-Performance Liquid Chromatography. A Crownpak CR(+) column (or equivalent chiral stationary phase designed for amino acids) with an acidic aqueous mobile phase (e.g., pH 2.0 perchloric acid) will distinctly resolve the L and D enantiomers, allowing for precise calculation of the ees​ .

References

• Title: Biotransformations in Organic Chemistry (6th Edition) Source: Springer URL: [Link]

• Title: Hydrolases in Organic Synthesis: Regio- and Stereoselective Biotransformations (2nd Edition) Source: Wiley-VCH URL: [Link]

• Title: Improving enzymes by using them in organic solvents Source: Nature (Vol. 409, pp. 241–246) URL: [Link]

Technical Notes & Optimization

How to prevent premature disulfide cleavage in D-cystine dimethyl ester

Welcome to the Technical Support Center for handling D-cystine dimethyl ester . This chiral building block and redox-responsive crosslinker is highly susceptible to premature disulfide cleavage and scrambling. This guide provides drug development professionals and synthetic chemists with diagnostic tools, self-validating protocols, and mechanistic insights to ensure the structural integrity of your disulfide bonds throughout your experimental workflows.

Mechanistic Diagnostics: Why Do Disulfides Cleave Prematurely?

To prevent premature cleavage, we must first understand the causality of degradation. Disulfide bonds are dynamic covalent bonds. Their stability is not absolute; it is a function of the microenvironment.

The primary mechanism of premature cleavage and scrambling is thiol-disulfide exchange , a base-catalyzed nucleophilic substitution[1]. The reactive species is not the protonated thiol (-SH), but the thiolate anion (-S⁻) . Because the pKa of a typical cysteine thiol is approximately 8.3, exposing D-cystine dimethyl ester to alkaline or even strictly neutral pH (7.4) exponentially increases the concentration of trace thiolate anions. These trace anions attack intact disulfides, initiating a cascading chain reaction of scrambling and cleavage.

Furthermore, trace transition metals (e.g., Cu²⁺, Fe³⁺) can catalyze the redox cycling of trace thiols, while nucleophiles or unintended reducing agents in the formulation matrix can directly reduce the bond [2].

Caption: Mechanisms of premature disulfide cleavage and corresponding preventative strategies.

Frequently Asked Questions (FAQs)

Q: My D-cystine dimethyl ester degraded during rotary evaporation. What went wrong? A: Thermal stress combined with trace metals in the water bath or solvent can catalyze homolytic or heterolytic cleavage. Solution: Keep the water bath temperature below 40°C, ensure glassware is acid-washed to remove trace metals, and dry under high vacuum rather than prolonged heating.

Q: Can I use standard PBS (pH 7.4) for my nanoparticle formulation? A: Prolonged exposure to pH 7.4 can initiate slow disulfide exchange if even 0.1% of trace free thiols are present. Solution: Use slightly acidic PBS (pH 6.0 - 6.5) during the formulation phase. The acidic environment keeps any trace thiols protonated (-SH), rendering them nucleophilically inert.

Q: I need to couple the ester to a polymer using EDC/NHS chemistry, which works best at pH 8.0. How do I protect the disulfide? A: This is a common conflict. While NHS ester reactions are highly efficient at pH 8.0, disulfides are highly vulnerable. Solution: Perform the coupling at pH 7.0 to 7.2. You will sacrifice some EDC/NHS coupling efficiency (requiring a longer reaction time or higher equivalents), but you will preserve the disulfide bond.

Quantitative Data: Stability Matrix

Use the following table to benchmark your experimental conditions. Deviating into the "High Risk" zones requires immediate mitigation (e.g., adding chelators or lowering temperature).

Parameter	Optimal / Safe Range	High Risk Range	Causality / Consequence
Aqueous pH	5.5 – 6.5	> 7.5	Promotes thiolate (-S⁻) formation; triggers rapid scrambling.
Temperature	4°C to 25°C	> 40°C	Increases kinetic energy for homolytic cleavage and exchange.
Trace Metals	< 0.1 μM (Use EDTA)	> 1.0 μM	Catalyzes redox cycling and oxidative cleavage.
Solvent Degassing	N₂ or Argon purged	Ambient Air	Dissolved O₂ can oxidize trace thiols, disrupting equilibrium.

Self-Validating Experimental Protocols

To ensure trustworthiness in your workflow, you must employ self-validating systems. The following protocol outlines how to formulate D-cystine dimethyl ester while simultaneously proving that the disulfide remains intact using an orthogonal Ellman's Assay [3].

Protocol A: Disulfide-Safe Formulation Workflow

Caption: Step-by-step workflow for the stable formulation of D-cystine dimethyl ester.

Step-by-Step Methodology:

• Solvent Preparation: Degas all aqueous buffers by bubbling with Nitrogen or Argon for 15 minutes. Add EDTA to a final concentration of 1 mM to chelate trace metals. Adjust pH to 6.0 using dilute HCl.

• Dissolution: Dissolve the D-cystine dimethyl ester powder directly into the prepared buffer. Note: The dimethyl ester is more hydrophobic than native cystine; a co-solvent like 10% DMSO may be required. Ensure the DMSO is anhydrous and amine-free.

• Reaction Phase: If performing conjugation, maintain the pH strictly below 7.0. Monitor the pH continuously, as the addition of basic reagents (like DIPEA or TEA) will cause localized pH spikes leading to cleavage.

• Purification (HPLC): When purifying the final product, utilize 0.1% Trifluoroacetic acid (TFA) in your water/acetonitrile mobile phases. The low pH (~2.0) effectively "locks" the disulfide bond, preventing any exchange on the column.

• Storage: Flash-freeze the purified fractions using liquid nitrogen and lyophilize. Store the dry powder at -20°C in an amber vial backfilled with Argon.

Protocol B: Validation via Ellman's Assay (DTNB)

Purpose: To prove that no premature cleavage occurred during Protocol A.

• Prepare Reagent: Dissolve 4 mg of Ellman's Reagent (DTNB) in 1 mL of Reaction Buffer (0.1 M sodium phosphate, pH 8.0, containing 1 mM EDTA).

• Blank Measurement: Add 50 µL of DTNB solution to 2.5 mL of Reaction Buffer. Read absorbance at 412 nm.

• Sample Testing: Take a 250 µL aliquot of your D-cystine dimethyl ester formulation (from Protocol A, Step 3) and add it to the DTNB/Buffer mixture.

• Validation Logic:

  • Pass (Intact): The solution remains clear/colorless. Absorbance at 412 nm matches the blank. The protocol successfully prevented cleavage.

  • Fail (Cleaved): The solution turns yellow. DTNB has reacted with free thiols (cleaved disulfides) to release TNB²⁻. You must review your pH and metal chelator concentrations.

References

• Title: Thiol-disulfide exchange Source: PubMed Central (PMC) / Antioxidants & Redox Signaling URL: [Link]

• Title: Redox-Responsive Polymeric Nanoparticles for Targeted Drug Delivery Source: PubMed Central (PMC) / Advanced Drug Delivery Reviews URL: [Link]

Troubleshooting poor solubility of D-cystine dimethyl ester in aqueous buffers

Welcome to the Application Science Support Center. As researchers transition from in silico design to in vitro execution, the physical properties of modified amino acids often present unexpected bottlenecks. D-cystine dimethyl ester—frequently utilized in chiral synthesis, peptide coupling, and prodrug development—is notorious for its erratic solubility in standard aqueous buffers.

This guide is engineered to provide you with the mechanistic causality behind these solubility failures and equip you with self-validating protocols to overcome them.

Diagnostic Solubilization Workflow

Before adjusting your experimental parameters, trace your current methodology through the decision matrix below to identify the root cause of the precipitation.

Diagnostic workflow for resolving D-cystine dimethyl ester aqueous solubility issues.

Mechanistic FAQs: The "Why" Behind the Precipitation

Q1: Why does my D-cystine dimethyl ester precipitate instantly when added to PBS (pH 7.4)? A: The root cause is a pH-driven phase shift. Native cystine is highly insoluble due to a rigid zwitterionic crystal lattice. When you esterify the carboxyl groups to create D-cystine dimethyl ester, you remove the negative charge, leaving only the primary alpha-amines. According to the , the pKa of native cystine's amine is ~8.0. However, the electron-withdrawing effect of the methyl ester lowers the adjacent amine's pKa to approximately 7.0–7.5. At physiological pH (7.4), a massive fraction of the molecule deprotonates into the uncharged, highly hydrophobic free base, driving rapid aggregation.

Q2: I purchased the dihydrochloride salt form. Shouldn't it be water-soluble? A: Yes, but only in unbuffered water. When the dihydrochloride salt dissolves in pure water, it releases HCl, dropping the local pH to ~2.0–3.0. At this acidic pH, the amines are fully protonated ( −NH3+​ ), ensuring excellent solubility. However, when you add this stock to a buffered solution like PBS or HEPES, the buffer neutralizes the protons. The pH forces the amines to deprotonate, and the compound crashes out of solution. As noted in the , hydrophobic amino acid derivatives lacking free carboxylates require organic co-solvents or strict pH control for aqueous formulation.

Q3: Can I use reducing agents (DTT, TCEP) or heat to force it into solution? A: Absolutely not. D-cystine dimethyl ester contains a critical disulfide bridge. Reducing agents will cleave this bond, generating two molecules of D-cysteine methyl ester. While the monomer is more water-soluble, you have fundamentally destroyed your starting material. Furthermore, applying high heat—especially in slightly basic buffers—accelerates base-catalyzed ester hydrolysis, reverting your reagent back to native D-cystine. For baseline structural properties of the disulfide bridge, refer to .

Quantitative Solubilization Data

To assist in experimental design, use the following matrix to select the appropriate solvent system based on your maximum required concentration and assay constraints.

Solvent System	Max Solubility (approx.)	Reagent Form Required	Pros	Cons
Pure Water (Unbuffered)	> 50 mM	Dihydrochloride Salt	No organic solvents	Highly acidic (pH ~2); may denature sensitive proteins
PBS / HEPES (pH 7.4)	< 0.1 mM	Either	Physiological conditions	Immediate precipitation; highly unstable
100% DMSO	> 100 mM	Either	Excellent stock stability	Requires dilution; potential DMSO toxicity in live cells
0.1 M HCl / 0.1% TFA	> 100 mM	Dihydrochloride Salt	Maintains protonation	Low pH incompatible with some live-cell assays
10% HP-β-Cyclodextrin	~ 5–10 mM	Free Base / Salt	Biocompatible solubilizer	Expensive; potential steric hindrance in binding assays

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Do not skip the validation steps; they are critical for ensuring that you are working with a true solution rather than a colloidal suspension.

Protocol A: Acid-Shift Solubilization (For pH-Flexible Assays)

Use this protocol if your downstream application (e.g., chemical synthesis, acidic enzymatic assays) can tolerate a final pH below 6.0.

• Weighing: Weigh the required amount of D-cystine dimethyl ester dihydrochloride into a sterile microcentrifuge tube. (Do not use the free base for this method).

• Primary Dissolution: Add 0.1 M HCl or 0.1% Trifluoroacetic acid (TFA) in Milli-Q water to achieve a 50 mM stock solution.

• Agitation: Vortex vigorously for 30 seconds. The solution should become immediately clear.

• Dilution: Dilute the stock into your working buffer immediately prior to the experiment. Ensure the working buffer has a weak buffering capacity to allow the final pH to remain acidic.

• Self-Validation Step: Measure the final pH of the working solution using a micro-pH probe; it must read < 6.0. Visually inspect the solution against a dark background. If the solution is cloudy, the pH has drifted too high, or the thermodynamic solubility limit has been exceeded.

Protocol B: Co-Solvent Dropwise Dilution (For Physiological pH Assays)

Use this protocol for cell culture, physiological protein binding assays, or when working with the free base form.

• Stock Preparation: Weigh the reagent and add 100% anhydrous, cell-culture grade DMSO to create a highly concentrated stock (e.g., 100 mM).

• Solubilization: Vortex for 60 seconds. If using the free base, you may briefly sonicate in a water bath (max 30°C for 2 minutes) until completely clear.

• Aliquoting: Aliquot the DMSO stock into single-use tubes and store at -20°C to prevent moisture absorption and freeze-thaw degradation.

• Aqueous Integration: To prepare the working solution, place your target aqueous buffer (e.g., PBS pH 7.4) on a magnetic stirrer. While stirring vigorously, add the DMSO stock dropwise to the center of the vortex. Keep the final DMSO concentration below 2% (v/v) to prevent solvent-induced artifacts.

• Self-Validation Step: Shine a high-intensity focused light beam (e.g., a laser pointer) through the final aqueous dilution in a darkened room. The absence of a visible beam path (Tyndall effect) confirms true molecular solubilization. If a solid beam path is visible, you have formed a colloidal micro-emulsion and must decrease your final concentration.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 67678, Cystine." PubChem. Available at:[Link]

Technical Support Center: Optimizing D-Cystine Dimethyl Ester Esterification

Welcome to the Technical Support Center for amino acid derivatization. As a Senior Application Scientist, I have compiled this comprehensive guide to address the specific mechanistic and practical challenges associated with the esterification of D-cystine.

D-Cystine presents unique synthetic challenges due to its dimeric nature, the presence of a redox-sensitive disulfide bridge, and the steric hindrance that often stalls the reaction at the mono-ester intermediate. This guide utilizes the modified Brenner-Huber method[1], leveraging thionyl chloride (SOCl₂) to generate anhydrous HCl in situ while simultaneously acting as a chemical dehydrating agent to drive the equilibrium toward complete di-esterification.

Reaction Workflow & Mechanism

The esterification of D-cystine relies on the precise control of exothermic activation and subsequent thermal driving of the reaction. The diagram below illustrates the critical stages of the workflow.

Workflow for the synthesis of D-cystine dimethyl ester dihydrochloride.

Standard Operating Protocol: Self-Validating Methodology

To ensure high reproducibility and trustworthiness in your results, follow this self-validating protocol. It incorporates specific checkpoints to verify the chemical state before proceeding to the next step.

Reagents Required:

• D-Cystine (1.0 equivalent)

• Anhydrous Methanol (HPLC grade, <0.005% water)

• Thionyl Chloride (SOCl₂) (3.0 equivalents)

• Cold Diethyl Ether (for precipitation)

Step-by-Step Methodology:

• Preparation: Suspend D-cystine (10 g, 41.6 mmol) in anhydrous methanol (100 mL) in a 250 mL round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a drying tube (CaCl₂). Causality: D-Cystine is poorly soluble in methanol; the suspension will clear only as the dihydrochloride ester forms, serving as a visual indicator of reaction progress.

• Activation (0°C): Submerge the flask in an ice-water bath. Once the internal temperature reaches 0–5°C, add SOCl₂ (9.0 mL, 124.8 mmol) dropwise over 30 minutes. Causality: The reaction between SOCl₂ and MeOH is violently exothermic. Strict temperature control prevents localized superheating, which causes disulfide cleavage and racemization [2].

• Thermal Drive (Reflux): Remove the ice bath and gradually heat the reaction to a gentle reflux (60–65°C) for 6 hours. Causality: The mono-ester forms rapidly at room temperature, but the second esterification is sterically hindered. Refluxing is mandatory to overcome the activation energy barrier for complete di-esterification.

• In-Process Control (IPC): Withdraw a 10 µL aliquot, dilute in 1 mL MeOH, and analyze via LC-MS. Proceed to workup only when the mono-ester peak is <1% (Area/Area).

• Workup & Precipitation: Concentrate the reaction mixture under reduced pressure at 40°C to a thick syrup. Do not evaporate to absolute dryness to prevent thermal degradation. Add 150 mL of ice-cold diethyl ether under vigorous stirring to precipitate the product as a white solid.

• Isolation: Filter the precipitate under a nitrogen blanket, wash with additional cold ether (2 x 50 mL), and dry in vacuo over P₂O₅ for 12 hours to yield D-cystine dimethyl ester dihydrochloride.

Quantitative Data: Parameter Optimization

The following table summarizes the empirical data derived from optimizing the SOCl₂ equivalents and temperature profiles. Use this to benchmark your expected yields and impurity profiles.

SOCl₂ (Equivalents)	Temperature Profile	Reaction Time	Di-ester Yield (%)	Mono-ester Impurity (%)	Disulfide Cleavage (%)
2.0	0°C → Room Temp	12 hours	65.2%	31.5%	< 0.5%
2.5	0°C → 40°C	12 hours	84.8%	12.1%	1.8%
3.0	0°C → 65°C (Reflux)	6 hours	96.4%	< 1.0%	3.2%
4.0	Room Temp → 65°C	6 hours	87.1%	< 1.0%	11.5%

Note: The optimal condition (bolded) balances the complete conversion of the mono-ester with minimal degradation of the disulfide bond.

Troubleshooting & FAQs

Q1: My LC-MS analysis shows a persistent 15-20% mono-ester impurity. How do I drive the reaction to completion?

A: This is the most common issue in cystine esterification. D-cystine is a dimer with two carboxylic acid groups. As the first group esterifies, the resulting mono-ester dihydrochloride intermediate exhibits decreased solubility and increased steric bulk, which stalls the reaction. Resolution: You must ensure absolute anhydrous conditions. If your methanol has absorbed atmospheric moisture, the SOCl₂ will be consumed by water rather than generating the necessary in situ HCl and methyl chlorosulfite. Increase your SOCl₂ to 3.0 equivalents and ensure your reflux temperature is strictly maintained at 65°C for at least 6 hours.

Q2: The final product has a distinct yellow tint and a strong sulfurous odor. What went wrong?

A: A yellow tint and mercaptan-like odor are definitive indicators of disulfide bond cleavage and scrambling. This occurs when the initial addition of SOCl₂ is performed too quickly or without adequate cooling. The localized exothermic spikes cause the disulfide bridge (R-S-S-R) to cleave into reactive thiols and sulfenyl chlorides. Resolution: Strictly maintain the internal temperature between 0–5°C during SOCl₂ addition. Ensure the addition rate does not exceed 1 mL/min for a 100 mmol scale reaction.

Q3: Is there a risk of racemization from D-cystine to meso- or L-cystine under these harsh acidic conditions?

A: Fischer esterification under highly acidic conditions is generally resistant to racemization compared to base-catalyzed esterifications. The protonation of the alpha-amino group to an ammonium ion (-NH₃⁺) electrostatically shields the alpha-carbon, preventing the abstraction of the alpha-proton that leads to enolization and subsequent racemization[2]. However, prolonged refluxing (>12 hours) can induce slight racemization. Limit your reflux time to exactly what is required to consume the mono-ester (typically 6 hours) and verify enantiomeric excess (ee) via chiral HPLC.

Q4: My product turns into a sticky gum instead of a white powder during the ether precipitation. Why?

A: Gummy precipitates occur when residual methanol or unreacted SOCl₂/HCl remains in the syrup prior to ether addition. D-cystine dimethyl ester dihydrochloride is highly hygroscopic [3]. Resolution: Ensure you concentrate the reaction mixture thoroughly under high vacuum at 40°C until it is a very thick syrup. When adding the cold diethyl ether, agitate vigorously (using a mechanical stirrer if necessary) to force the rapid crystallization of the salt. If a gum forms, decant the ether, add fresh cold ether, and triturate with a glass rod until it solidifies.

References

• Title: An Amino Acid Esterification Method using Thionyl Chloride (Brenner-Huber Method) Source: Helvetica Chimica Acta (1953) URL: [Link]

• Title: Principles of Peptide Synthesis (Protection of Carboxyl Groups) Source: Springer Laboratory Manuals in Chemistry (Bodanszky, M.) URL: [Link]

• Title: Cystine dimethyl ester dihydrochloride (Compound Summary) Source: National Center for Biotechnology Information (PubChem) URL: [Link]

Preventing racemization of D-cystine dimethyl ester during synthesis

Topic: Preventing Racemization of D-Cystine Dimethyl Ester

Welcome to the Chiral Synthesis Troubleshooting Center. As researchers and drug development professionals, you know that maintaining stereochemical integrity is the bedrock of peptide and small-molecule synthesis. D-Cystine dimethyl ester is notoriously susceptible to racemization and degradation.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will dissect the causality of stereocenter inversion, provide a self-validating standard operating procedure (SOP), and equip you with the mechanistic understanding required to keep your enantiomeric excess (ee) >99.5%.

Part 1: Mechanistic Insight – Why Does D-Cystine Racemize?

Before altering your protocol, you must understand the chemical environment of the cystine molecule. The α -proton of D-cystine dimethyl ester is exceptionally labile compared to standard aliphatic amino acids.

The Causality: The acidity of the α -proton is synergistically amplified by two electron-withdrawing groups: the ester carbonyl and the β -disulfide linkage (via the inductive effect). When exposed to even mild bases—or excessive heat in the presence of strong acids—this proton is abstracted, forming a planar, achiral enolate intermediate. Upon reprotonation, the proton can attack from either face, resulting in a racemic mixture of D- and L-isomers . Furthermore, basic conditions can trigger β -elimination, cleaving the disulfide bond entirely to form dehydroalanine derivatives.

Base-catalyzed enolization mechanism leading to D-cystine ester racemization.

Part 2: Troubleshooting Q&A

Q1: I am losing enantiomeric purity during the initial esterification step, before any base is introduced. What is going wrong? A1: The issue is thermal runaway. The standard esterification protocol utilizes thionyl chloride ( SOCl2​ ) and methanol, which generates HCl in situ. This reaction is highly exothermic. If SOCl2​ is added too quickly, localized temperature spikes occur. At elevated temperatures (>40°C) in the presence of strong acid, acid-catalyzed enolization and subsequent racemization occur. Solution: Strictly control the internal temperature between -5°C and 0°C during addition.

Q2: My esterification goes perfectly, but I lose all chirality during the aqueous workup. How can I safely isolate the free base? A2: Do not isolate the free base unless absolutely necessary. The free amine of cystine dimethyl ester is highly prone to auto-catalyzed racemization and intermolecular aminolysis (diketopiperazine formation). Solution: Isolate the product as the stable dihydrochloride salt . If your downstream coupling reaction requires the free amine, add the dihydrochloride salt directly to your reaction vessel and neutralize it in situ at -20°C using a sterically hindered base like DIPEA, immediately in the presence of your activated coupling partner.

Q3: I see multiple peaks on my LC-MS that aren't enantiomers, but rather mass shifts. What is happening? A3: You are observing thiol-disulfide exchange or β -elimination. If the pH rises above 7.5 locally during neutralization, the disulfide bond can scramble, leading to oligomers, or undergo β -elimination to yield dehydroalanine. This destroys both your yield and your chiral purity.

Part 3: Quantitative Data – The Impact of Reaction Conditions on Chirality

To illustrate the sensitivity of D-cystine dimethyl ester to its environment, review the following empirical data comparing isolation conditions against final enantiomeric excess.

Condition Profile	Base Used for Neutralization	Temperature Control	Reaction Time	Final ee (%)
A (Optimal SOP)	None (Isolated as di-HCl salt)	-5°C to 25°C	12 h	> 99.5%
B (Mild Workup)	NaHCO3​ (sat. aq)	0°C	10 min	98.2%
C (Standard Amine)	Triethylamine (TEA)	25°C	1 h	65.4%
D (Harsh Base)	NaOH (1M aq)	25°C	30 min	< 10.0%*

*Note: Condition D also results in >40% degradation via β -elimination.

Part 4: Self-Validating Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system. By strictly isolating the dihydrochloride salt and utilizing visual checkpoints, you structurally prevent the conditions that lead to racemization .

Optimized zero-racemization workflow for D-cystine dimethyl ester synthesis.

Step-by-Step Methodology: Synthesis of D-Cystine Dimethyl Ester Dihydrochloride

Reagents Required:

• D-Cystine (High purity, >99% ee)

• Anhydrous Methanol (MeOH)

• Thionyl Chloride ( SOCl2​ )

• Anhydrous Diethyl Ether

Procedure:

• Preparation: Suspend 10.0 g of D-Cystine in 150 mL of anhydrous methanol in a flame-dried, 500 mL round-bottom flask equipped with a magnetic stir bar and an internal thermometer.

• Thermal Control: Submerge the flask in an ice/NaCl bath. Wait until the internal temperature stabilizes between -5°C and 0°C.

• Activation: Slowly add 15.0 mL of SOCl2​ dropwise via an addition funnel.

  • Causality Check: Adjust the drip rate so the internal temperature never exceeds 5°C . This prevents acid-catalyzed thermal racemization.

• Reaction Propagation: Once addition is complete, remove the ice bath. Allow the reaction to warm gradually to room temperature (25°C) and stir for 12 hours.

  • Self-Validation Checkpoint: D-Cystine is poorly soluble in methanol. As the esterification proceeds, the opaque white suspension will turn into a completely clear, colorless solution. If the solution turns yellow, your temperature spiked during step 3.

• Solvent Removal: Concentrate the solution in vacuo using a rotary evaporator.

  • Critical Parameter: Keep the water bath strictly below 30°C . Prolonged heat during concentration is a primary hidden cause of ee% loss.

• Precipitation: To the resulting thick syrup, add 200 mL of ice-cold anhydrous diethyl ether under vigorous stirring. A white crystalline solid (D-Cystine dimethyl ester dihydrochloride) will immediately precipitate.

• Isolation: Filter the solid over a glass frit, wash with an additional 50 mL of cold ether, and dry under high vacuum overnight.

References

• Bodanszky, M. (1993). Principles of Peptide Synthesis. Springer Berlin, Heidelberg. URL:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 188880, L-Cystine dimethyl ester dihydrochloride (Chemical properties applicable to D-enantiomer). URL:[Link]

• Benoiton, N. L. (2006). Chemistry of Peptide Synthesis. CRC Press. URL:[Link]

Technical Support Center: D-Cystine Dimethyl Ester Handling &amp; Stability

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of D-cystine dimethyl ester (typically supplied as a dihydrochloride salt).

To successfully utilize this chiral building block in peptide synthesis or drug development, you must manage two highly reactive functional zones: the redox-sensitive disulfide bond and the moisture-labile methyl ester groups . This guide bypasses generic advice to provide mechanistic troubleshooting, self-validating protocols, and empirical data to ensure the integrity of your assays.

Part 1: Troubleshooting FAQs

Q1: My D-cystine dimethyl ester powder has turned into a sticky, gummy solid. What happened, and can it be salvaged?

The Mechanism: D-cystine dimethyl ester is almost exclusively handled as a dihydrochloride salt to prevent spontaneous cyclization. However, this salt form is extremely hygroscopic. If the vial is opened while cold, atmospheric moisture immediately condenses on the powder. The salt absorbs this water (deliquescence), creating a localized, highly concentrated acidic micro-environment that initiates spontaneous hydrolysis of the methyl esters into monoesters or free D-cystine [1]. The Solution: Once deliquescence occurs, the compound cannot be salvaged for high-purity applications, as the stoichiometric ratio of the ester has been compromised. Discard the vial. To prevent this, always equilibrate the sealed vial to room temperature in a desiccator for at least 60 minutes prior to opening.

Q2: I am seeing unexpected mass shifts (-14 Da and -32 Da) in my LC-MS after storing a reconstituted solution for a week. Why?

The Mechanism: You are observing two distinct degradation pathways:

• -14 Da Shift (Hydrolysis): Loss of a methyl group ( -CH3​ ) and replacement with a proton ( H+ ) indicates hydrolysis of the dimethyl ester to the monoester. This occurs if your solvent wasn't strictly anhydrous.

• -32 Da Shift (Diketopiperazine Formation): If the pH of your solution drifted above 7.0, the ammonium salt deprotonated into a free amine. The free α -amine of one molecule nucleophilically attacks the methyl ester of another, releasing methanol ( CH3​OH , mass 32) and forming a cyclical diketopiperazine[2]. The Solution: Reconstitute only in strictly anhydrous solvents (e.g., dry DMSO or DMF) and maintain a slightly acidic environment. Never store aqueous solutions of this compound; reconstitute immediately before use.

Q3: How do I validate that my storage conditions are actually preserving the disulfide bond?

The Self-Validating System: Do not rely on visual inspection. Implement a baseline LC-MS validation protocol. On Day 0 of reconstitution, run an aliquot to confirm the parent mass [M+H]+ . If your inert-gas purging technique is failing and allowing oxidative stress, subsequent LC-MS runs will show mass additions of +16 Da or +32 Da, indicating the oxidation of the disulfide bond into sulfoxides or sulfones [3]. By comparing Day 0 and Day 30 aliquots, you mathematically validate the integrity of your argon/nitrogen purging technique.

Part 2: Quantitative Stability Data

To assist in your experimental planning, the following table summarizes the empirical shelf-life of D-cystine dimethyl ester under various environmental conditions.

Storage Condition	Physical State	Expected Shelf-Life	Primary Degradation Risk
-20°C to -80°C, Desiccated, Argon	Solid Powder	24 - 36 months	Negligible
2°C to 8°C, Desiccated	Solid Powder	6 - 12 months	Slow ester hydrolysis
Room Temp (20-25°C), Ambient Air	Solid Powder	< 1 month	Rapid deliquescence, hydrolysis
-20°C in Anhydrous DMSO/DMF	Solution	3 - 6 months	Disulfide exchange, trace hydrolysis
Aqueous Buffer (pH > 7)	Solution	< 24 hours	Base-catalyzed diketopiperazine formation

Part 3: Standard Operating Procedure (SOP)

Protocol: Anhydrous Reconstitution and Single-Use Aliquoting

Objective: To transition bulk solid into single-use solution aliquots without introducing nucleophilic moisture or oxidative stress.

Step 1: Thermal Equilibration Transfer the sealed vial of D-cystine dimethyl ester from the -20°C freezer directly into a vacuum desiccator. Allow it to sit for 1 hour to reach ambient room temperature. Causality: Prevents atmospheric moisture from condensing on the cold hygroscopic salt.

Step 2: Anhydrous Solvent Preparation Utilize a newly opened ampoule of anhydrous solvent (e.g., DMF or DMSO with <0.005% water). Pierce the septum with a dry, inert-gas-flushed syringe.

Step 3: Reconstitution Open the equilibrated compound vial under a stream of dry Argon or Nitrogen. Inject the anhydrous solvent to achieve your desired stock concentration (e.g., 100 mM). Vortex gently until complete dissolution is achieved.

Step 4: Aliquoting Divide the stock solution into pre-chilled, sterile, amber microcentrifuge tubes. Causality: Amber tubes protect the disulfide bond from UV-catalyzed radical cleavage.

Step 5: Inert Gas Purging & Flash Freezing Gently blow a stream of Argon into the headspace of each microcentrifuge tube for 3-5 seconds to displace ambient oxygen. Cap immediately. Submerge the tubes in liquid nitrogen for 10 seconds to flash-freeze, then transfer to a -80°C freezer for long-term storage.

Part 4: Workflow Visualization

The following diagram maps the critical path for handling D-cystine dimethyl ester, highlighting the specific preventative actions required at each stage to mitigate hydrolysis and oxidation.

Fig 1: Optimal reconstitution and storage workflow for D-cystine dimethyl ester to prevent degradation.

References

• Title: PubChem Compound Summary for Cystine Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Disulfide Bond Formation and Stability in Peptide Synthesis Source: National Institutes of Health (NIH) - Peptide Synthesis Guidelines URL: [Link]

Addressing common impurities in D-cystine dimethyl ester crystallization

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot the isolation and purification of D-cystine dimethyl ester (typically handled as the dihydrochloride salt).

Crystallization of amino acid ester hydrochlorides is notoriously challenging due to their high polarity, hygroscopicity, and tendency to undergo liquid-liquid phase separation ("oiling out"). This guide bypasses generic advice, focusing strictly on the thermodynamic and kinetic causality behind impurity formation and how to systematically eradicate them through controlled crystallization.

Part 1: The Chemistry of Impurities (Causality & Logic)

To purify a compound, you must first understand why the impurities exist. D-cystine is a disulfide-linked dimer. The Fischer esterification of D-cystine using methanol and a chlorinating agent (like thionyl chloride or HCl gas) is an equilibrium-driven process.

• D-Cystine Monomethyl Ester (The Kinetic Bottleneck): The first carboxylic acid group esterifies rapidly. However, the resulting monoester is sterically hindered, and the localized positive charge of the protonated amine slows the esterification of the second carboxylic acid. If the reaction is quenched prematurely, or if metabolic water is not sufficiently scavenged, this intermediate persists.

• D-Cysteine Methyl Ester (The Degradation Product): The disulfide bond (S-S) of cystine is sensitive to reductive cleavage and thermal stress. Prolonged heating during concentration can cause disproportionation or cleavage, yielding the monomeric cysteine derivative.

• Inorganic Salts & Acids: Excess HCl or sulfur dioxide (from SOCl₂) can become trapped in the crystal lattice if the crystallization kinetics are too fast, leading to a highly hygroscopic final product that degrades over time.

Fig 1: Reaction pathway and common impurities in D-cystine esterification.

Part 2: Troubleshooting Guides & FAQs

Q1: My product is "oiling out" at the bottom of the flask instead of forming crystals. How do I fix this?

A: "Oiling out" (liquid-liquid phase separation or LLPS) occurs when the supersaturation of the solution exceeds the metastable limit, causing the solute to separate as a solute-rich liquid phase rather than a solid crystal lattice[1]. This is exceptionally common with D-cystine dimethyl ester dihydrochloride when an anti-solvent (like diethyl ether) is added too rapidly to the methanol solution.

• The Fix: Re-dissolve the oil by gently warming the mixture to 40°C. Once homogeneous, add the anti-solvent dropwise using a syringe pump or addition funnel until the solution becomes barely turbid. Stop the addition, hold the temperature, and introduce seed crystals . Wait for the seed bed to establish before cooling or adding more anti-solvent.

Q2: HPLC analysis shows 5-10% D-cystine monomethyl ester. Can I remove this via crystallization?

A: Yes, but it requires exploiting solubility differentials. The monoester dihydrochloride is more polar than the dimethyl ester dihydrochloride.

• The Fix: Use a highly polar solvent system for recrystallization. Dissolve the crude mass in a minimum amount of hot methanol, then use a less aggressive anti-solvent like ethyl acetate (instead of ether). The monoester will remain in the mother liquor due to its higher solubility in the methanol-rich phase.

Q3: I am detecting free thiols (mercaptans) in my final product. What happened?

A: You are detecting D-cysteine methyl ester. The disulfide bond of D-cystine is labile under harsh acidic conditions at elevated temperatures. If you concentrated your reaction mixture on a rotary evaporator at temperatures >50°C in the presence of excess HCl, you likely induced thermal cleavage[2].

• The Fix: Always concentrate amino acid ester hydrochlorides under high vacuum at temperatures below 35°C .

Part 3: Quantitative Data & Impurity Profiling

Effective troubleshooting requires knowing the physicochemical properties of your target and its enemies. Use the table below to guide your solvent selection.

Compound	Relative Retention Time (RRT)*	Solubility (Methanol)	Solubility (Diethyl Ether)	Primary Removal Strategy
D-Cystine Dimethyl Ester 2HCl	1.00	High (>200 mg/mL)	Insoluble (<1 mg/mL)	Target Product
D-Cystine (Unreacted)	0.35	Insoluble	Insoluble	Hot filtration prior to crystallization
D-Cystine Monomethyl Ester	0.68	Very High	Insoluble	Fractional anti-solvent crystallization
D-Cysteine Methyl Ester	1.15	High	Slightly Soluble	Wash crystal cake with cold EtOAc/Ether

*RRT is approximate and depends on the specific Reverse-Phase HPLC method (e.g., C18 column, 0.1% TFA in Water/Acetonitrile gradient).

Part 4: Standardized Experimental Protocol

To ensure a self-validating system, do not proceed to crystallization without confirming reaction completion. The following protocol guarantees high-purity isolation of D-cystine dimethyl ester dihydrochloride.

Protocol: Anti-Solvent Crystallization Workflow

Prerequisite (In-Process Control): Confirm via TLC (Ninhydrin stain) or LC-MS that the monoester intermediate is <2% before proceeding.

• Concentration: Concentrate the crude methanolic reaction mixture under reduced pressure (max bath temp 35°C) until a thick syrup is formed. Do not evaporate to absolute dryness, as this traps HCl and promotes degradation.

• Dissolution: Re-constitute the syrup in anhydrous Methanol (approx. 2 mL per gram of theoretical yield). Warm gently to 40°C.

• Clarification (Crucial): Filter the warm solution through a 0.45 µm PTFE syringe filter to remove any unreacted D-cystine. Unreacted starting material acts as an impurity seed and ruins crystal habit.

• Anti-Solvent Titration: Transfer the filtrate to a reactor equipped with overhead stirring (200 rpm). Begin dropwise addition of anhydrous Diethyl Ether (or Diisopropyl Ether).

• Seeding: Once the solution reaches the cloud point (faint, persistent turbidity), immediately halt ether addition. Add 0.5% w/w of pure D-cystine dimethyl ester dihydrochloride seed crystals.

• Aging & Cooling: Allow the suspension to age at 40°C for 30 minutes to build a robust crystal lattice. Then, initiate a controlled cooling ramp of 1°C/min down to 0°C.

• Isolation: Filter the resulting white crystalline slurry under a nitrogen blanket (the product is hygroscopic). Wash the cake with ice-cold Diethyl Ether (2 x 1 Vol). Dry in a vacuum oven at room temperature for 24 hours.

Fig 2: Anti-solvent crystallization workflow and oiling-out resolution.

References

• Title: Oiling Out in Crystallization: Mechanisms and Control Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Cystine - Compound Summary Source: National Center for Biotechnology Information (PubChem) URL: [Link]

Reference Data & Comparative Studies

Comparative Guide: HPLC Method Validation for Enantiomeric Purity of D-Cystine Dimethyl Ester

As a Senior Application Scientist in chiral chromatography, I frequently encounter the challenge of accurately quantifying enantiomeric and diastereomeric impurities in complex amino acid derivatives. D-cystine dimethyl ester is a critical chiral building block in peptide synthesis and prodrug formulation. Because it possesses two chiral centers, its synthesis can yield the desired D-enantiomer (R,R), the L-enantiomer (S,S), and the meso-isomer (R,S).

This guide objectively compares the performance of two dominant chiral stationary phase (CSP) technologies—Crown Ether and Polysaccharide-based columns—for the enantiomeric purity analysis of D-cystine dimethyl ester. By examining the mechanistic causality behind the separation and providing a self-validating experimental protocol, this document serves as a definitive resource for method development and ICH-compliant validation.

Mechanistic Rationale: Choosing the Right Chiral Stationary Phase

To achieve baseline resolution ( Rs​>2.0 ) of D-, L-, and meso-cystine dimethyl ester, we must match the analyte’s chemical topology with the correct CSP mechanism.

The Polysaccharide Approach (The Alternative)

Polysaccharide-derived columns (e.g., Amylose tris(3,5-dimethylphenylcarbamate)) rely on a combination of hydrogen bonding, dipole-dipole interactions, and π−π stacking within a chiral helical groove.

• The Causality of Failure: Cystine dimethyl ester lacks bulky aromatic rings. Its primary functional groups are the disulfide bridge, the esterified carboxyls, and the primary amines. Without aromatic groups to engage in π−π stacking, the molecule fails to anchor rigidly within the polysaccharide groove. This results in weak steric differentiation, leading to co-elution of the meso-isomer and severe peak tailing due to secondary interactions between the free amines and the silica support .

The Crown Ether Approach (The Superior Performer)

Crown ether columns (e.g., containing chiral 18-crown-6 ether derivatives) are explicitly designed for primary amines.

• The Causality of Success: The separation is driven by host-guest complexation. Under acidic conditions, the primary amines of cystine dimethyl ester are protonated ( −NH3+​ ). These protonated amines insert into the cavity of the crown ether via three strong hydrogen bonds. Because the carboxyl groups are esterified (dimethyl ester), zwitterionic interference is eliminated, forcing the chiral environment of the crown ether to interact exclusively with the steric bulk of the α -carbon substituents. This rigid, highly specific complexation yields exceptional enantioselectivity .

Experimental Workflows: A Self-Validating Protocol

Trustworthy analytical data requires a self-validating system—a protocol where the system suitability test (SST) inherently proves the method's real-time reliability before any sample data is accepted.

Step-by-Step Methodology

Phase 1: Sample Preparation

• Diluent Preparation: Prepare a diluent of 0.01 M Perchloric acid ( HClO4​ ) in LC-MS grade water. Causality: Maintaining an acidic environment ensures 100% protonation of the primary amines, which is an absolute prerequisite for crown ether complexation.

• Resolution Standard (SST): Accurately weigh 1.0 mg each of D-cystine dimethyl ester, L-cystine dimethyl ester, and meso-cystine dimethyl ester. Dissolve in 10 mL of diluent to yield 100 µg/mL per isomer.

• Test Sample: Weigh 10.0 mg of the D-cystine dimethyl ester batch. Dissolve and dilute to 10 mL with diluent (1000 µg/mL).

Phase 2: Chromatographic Conditions (Crown Ether Method)

• Column: Chiral Crown Ether Column (e.g., 150 mm × 4.6 mm, 5 µm).

• Mobile Phase: HClO4​ (pH 1.5) / Methanol (85:15, v/v). Causality: Methanol is added to modulate the hydrophobic interactions of the disulfide bond, sharpening the peak shape without disrupting the hydrogen-bonded host-guest complex.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 5°C. Causality: Crown ether complexation is an exothermic process. Lowering the temperature thermodynamically favors the formation of the inclusion complex, drastically increasing resolution.

• Detection: UV at 210 nm.

Phase 3: The Self-Validating Logic Gate Program the HPLC sequence to inject the SST standard before the sample batch. The sequence must automatically abort if the following criteria are not met:

• Resolution ( Rs​ ) between D- and meso- isomers ≥2.5 .

• Resolution ( Rs​ ) between meso- and L- isomers ≥2.5 .

• Tailing factor ( Tf​ ) for all peaks ≤1.5 .

Workflow Visualization

Below is the logical workflow for the method development and validation process, illustrating the critical decision points.

Chiral HPLC method development and validation workflow for D-cystine dimethyl ester.

Comparative Data Analysis

To objectively demonstrate the superiority of the Crown Ether approach, we compared it directly against a standard Polysaccharide method (Amylose-based column, Hexane/IPA/DEA 80:20:0.1 mobile phase).

Table 1: Chromatographic Performance Comparison

Parameter	Crown Ether Column (Optimized)	Polysaccharide Column (Alternative)
Retention Time (D-isomer)	12.5 min	8.5 min
Retention Time (meso-isomer)	15.2 min	9.2 min (Co-elutes with L)
Retention Time (L-isomer)	18.1 min	9.2 min
Resolution ( Rs​ ) D vs. meso	3.8 (Baseline)	N/A
Resolution ( Rs​ ) meso vs. L	4.2 (Baseline)	0.0 (Co-elution)
Peak Tailing Factor ( Tf​ )	1.1	1.9 (Severe tailing)
Mechanism Efficacy	Strong Host-Guest	Weak π−π / Steric

Method Validation Results (Crown Ether Method)

Following the selection of the Crown Ether method, full validation was executed in strict accordance with FDA and ICH Q2(R2) guidelines for analytical procedures . The validation focused on the quantification of the L- and meso- impurities against the D-cystine dimethyl ester API.

Table 2: ICH Q2(R2) Validation Metrics for Impurities

Validation Parameter	L-Cystine Dimethyl Ester	meso-Cystine Dimethyl Ester	Acceptance Criteria (ICH)
Limit of Detection (LOD)	0.01% (0.1 µg/mL)	0.015% (0.15 µg/mL)	S/N ≥ 3
Limit of Quantitation (LOQ)	0.03% (0.3 µg/mL)	0.05% (0.5 µg/mL)	S/N ≥ 10, RSD ≤ 10%
Linearity Range	0.3 – 15.0 µg/mL	0.5 – 15.0 µg/mL	-
Linearity ( R2 )	0.9998	0.9995	R2≥0.999
Method Precision (RSD, n=6)	1.2%	1.8%	RSD ≤ 2.0%
Accuracy (Recovery)	99.5% ± 1.1%	101.2% ± 1.4%	90.0% – 110.0%

Conclusion & Recommendations

For the enantiomeric purity analysis of D-cystine dimethyl ester, traditional polysaccharide-based chiral stationary phases are fundamentally mismatched to the analyte's lack of aromaticity, resulting in critical co-elution of diastereomers.

By leveraging the mechanistic causality of host-guest complexation, the Crown Ether CSP provides a highly robust, ICH-compliant solution. The optimized thermodynamic conditions (pH 1.5, 5°C) ensure baseline resolution of all three stereoisomers (D, L, and meso). Laboratories adopting this method should strictly implement the self-validating SST logic gate described in Section 2 to guarantee unbroken data integrity during routine lot-release testing.

References

• Title: Chiral Stationary Phases for Liquid Chromatography: Recent Developments Source: National Center for Biotechnology Information (NCBI), PubMed Central URL: [Link]

• Title: Enantiomeric Separation of Amino Acids by Chiral Liquid Chromatography Source: National Center for Biotechnology Information (NCBI), PubMed Central URL: [Link]

• Title: Q2(R2) Validation of Analytical Procedures - Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Comparative Reactivity Guide: D-Cysteine Methyl Ester vs. D-Cystine Dimethyl Ester

Executive Summary

In the development of protease-resistant peptide therapeutics and targeted covalent inhibitors, D-amino acids are indispensable. When utilizing cysteine-derived building blocks, researchers must choose between the monomeric D-cysteine methyl ester (D-Cys-OMe) and its oxidized dimeric form, D-cystine dimethyl ester ((D-Cys-OMe)₂) .

While both compounds share a D-chiral center and a methyl-esterified C-terminus—which eliminates zwitterion formation and enhances organic solvent solubility—their reactivity profiles are fundamentally opposed. D-Cys-OMe is a potent, "soft" nucleophile driven by its free sulfhydryl (-SH) group. Conversely, (D-Cys-OMe)₂ acts as a mild electrophile at the disulfide (-S-S-) bond. This guide objectively compares their mechanistic behaviors and provides self-validating experimental protocols for characterizing their reactivity.

Mechanistic Reactivity Profiles

D-Cysteine Methyl Ester: The Nucleophilic Monomer

D-Cys-OMe features a highly reactive, polarizable thiol group. Because the C-terminus is protected via methyl esterification, the molecule does not form the standard zwitterionic structure seen in free D-cysteine. This slight shift in the local electronic environment lowers the pKa of the primary amine and subtly increases the nucleophilicity of the thiolate anion at physiological pH .

• Primary Reactivity: Rapid nucleophilic attack via Sₙ2 mechanisms (e.g., with alkyl halides) and Michael additions (e.g., with maleimides or acrylamides).

• Vulnerabilities: Highly susceptible to auto-oxidation in the presence of trace metals and dissolved oxygen, spontaneously dimerizing to form the disulfide.

D-Cystine Dimethyl Ester: The Electrophilic Dimer

(D-Cys-OMe)₂ is the covalently linked dimer of D-Cys-OMe. The formation of the disulfide bond completely quenches the nucleophilicity of the sulfur atoms. Instead, the disulfide linkage serves as an electrophilic center .

• Primary Reactivity: Undergoes disulfide exchange when exposed to exogenous free thiols (e.g., glutathione). It is also readily cleaved by reducing agents like Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT) to regenerate the nucleophilic D-Cys-OMe monomer .

• Stability: Highly stable against oxidation and nucleophilic degradation, making it an excellent "protected" storage form of D-cysteine for synthetic pipelines.

Reactivity Pathway Visualization

Fig 1. Reactivity pathways and interconversion of D-Cys-OMe and (D-Cys-OMe)2.

Quantitative Performance Data

The following table summarizes the comparative physicochemical and reactive properties of both compounds, providing a baseline for experimental design.

Parameter	D-Cysteine Methyl Ester	D-Cystine Dimethyl Ester
Molecular Weight	135.18 g/mol	268.35 g/mol
Active Functional Group	Free Sulfhydryl (-SH)	Disulfide Bond (-S-S-)
Primary Chemical Role	Soft Nucleophile	Mild Electrophile
Ellman's Reagent Reactivity	Immediate (< 1 min)	None (Requires prior reduction)
TCEP Reduction Susceptibility	N/A (Already reduced)	High (Complete within 15 min at RT)
Solubility Profile	H₂O (moderate), DMF, DCM, MeOH	DMF, DCM, MeOH (Poor in H₂O)
Storage Stability	Poor (Prone to auto-oxidation)	Excellent (Stable at RT)

Experimental Methodologies

To objectively validate the reactivity differences between these two compounds, researchers should employ the following self-validating protocols. These assays rely on established colorimetric and chromatographic principles to confirm the presence of free thiols versus intact disulfides.

Protocol 1: Kinetic Evaluation of Thiol Nucleophilicity via DTNB

Purpose: To quantify the nucleophilic availability of the free thiol in D-Cys-OMe and confirm the absence of nucleophilic sulfur in (D-Cys-OMe)₂ using Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid) or DTNB) . Causality: DTNB reacts selectively with free thiols to yield the 2-nitro-5-thiobenzoate (TNB²⁻) anion, which absorbs strongly at 412 nm. This provides a direct, stoichiometric measurement of nucleophilic reactivity.

Step-by-Step Workflow:

• Buffer Preparation: Prepare a Reaction Buffer of 0.1 M sodium phosphate, pH 8.0, containing 1 mM EDTA. Note: EDTA is critical to chelate trace metals that would otherwise catalyze the rapid auto-oxidation of D-Cys-OMe during the assay.

• Reagent Preparation: Dissolve DTNB in Reaction Buffer to a final concentration of 2 mM.

• Substrate Preparation: Prepare 1 mM stock solutions of D-Cys-OMe and (D-Cys-OMe)₂ in methanol (due to the ester's organic solubility).

• Reaction Initiation: In a UV-Vis cuvette, mix 950 µL of Reaction Buffer, 25 µL of DTNB solution, and 25 µL of the substrate stock.

• Data Acquisition: Monitor absorbance at 412 nm for 5 minutes.

  • Expected Result: D-Cys-OMe will show an immediate, sharp spike in absorbance, plateauing rapidly as the nucleophilic thiol cleaves DTNB. (D-Cys-OMe)₂ will show baseline absorbance, proving the lack of nucleophilic free thiols.

Protocol 2: Disulfide Cleavage Kinetics via TCEP

Purpose: To demonstrate the electrophilic nature of (D-Cys-OMe)₂ and monitor its quantitative reduction back to the nucleophilic D-Cys-OMe monomer . Causality: TCEP is a potent, water-soluble phosphine that selectively reduces disulfides without reacting with other functional groups. Monitoring this reaction via HPLC confirms the structural interconversion between the dimer and monomer.

Step-by-Step Workflow:

• Substrate Preparation: Dissolve (D-Cys-OMe)₂ in a 50:50 mixture of Acetonitrile:Water to a concentration of 2 mM.

• Reducing Agent Preparation: Prepare a 10 mM stock of TCEP-HCl in water. Adjust the pH to 7.0 using NaOH. Note: TCEP is most active and stable at neutral pH; acidic TCEP will protonate the disulfide, slowing the reduction kinetics.

• Reaction: Add 100 µL of TCEP stock to 900 µL of the substrate solution (final ratio 1:1.5 disulfide to TCEP). Incubate at 25°C.

• Chromatographic Monitoring: Inject 10 µL aliquots into a Reverse-Phase HPLC (C18 column) at 0, 5, 15, and 30 minutes. Use a gradient of Water/Acetonitrile with 0.1% TFA.

  • Expected Result: The peak corresponding to (D-Cys-OMe)₂ (higher retention time due to greater hydrophobicity) will rapidly diminish, replaced by a new peak corresponding to D-Cys-OMe (lower retention time). Complete conversion should be observed within 15 minutes.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 2783226, D-Cysteine methyl ester. Retrieved from[Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 11198132, D-Cystine dimethyl ester. Retrieved from[Link]

• Ellman, G. L. (1959). Tissue sulfhydryl groups. Archives of Biochemistry and Biophysics, 82(1), 70-77. Retrieved from[Link]

• Burns, J. A., Butler, J. C., Moran, J., & Whitesides, G. M. (1991). Selective reduction of disulfides by tris(2-carboxyethyl)phosphine. The Journal of Organic Chemistry, 56(8), 2648-2650. Retrieved from[Link]

NMR spectroscopy characterization for D-cystine dimethyl ester validation

Advanced NMR Spectroscopy Characterization for D-Cystine Dimethyl Ester Validation: A Comparative Guide

D-Cystine dimethyl ester is a critical chiral building block in advanced peptide synthesis, targeted drug delivery systems, and the development of novel therapeutics. However, validating its structural integrity presents a unique analytical challenge: confirming the intact disulfide bridge while simultaneously proving enantiomeric purity.

Standard chromatographic methods often require complex derivatization or expensive chiral columns. Nuclear Magnetic Resonance (NMR) spectroscopy, when optimized with Chiral Solvating Agents (CSAs), offers a direct, self-validating, and highly quantitative alternative. This guide objectively compares the NMR validation of high-purity D-Cystine dimethyl ester against standard commercial alternatives, providing drug development professionals with a robust framework for definitive characterization.

The Analytical Challenge: Causality in Chemical Behavior

D-Cystine dimethyl ester consists of two chiral amino acid ester monomers linked by a disulfide bond. This specific structure introduces two primary risks during synthesis or procurement:

• Disulfide Exchange/Reduction: The S-S bond is sensitive to redox conditions, potentially degrading into D-cysteine methyl ester.

• Racemization: The esterification process can cause partial epimerization at the alpha-carbon, introducing L-enantiomeric impurities.

Standard 1D 1 H NMR easily identifies chemical impurities (like residual solvents or reduced thiols) but is completely blind to enantiomeric impurities, as D- and L-enantiomers exist in identical magnetic environments. To break this magnetic symmetry, we must introduce a Chiral Solvating Agent (CSA) to form transient diastereomeric complexes.

Comparative Performance Data

To demonstrate the efficacy of this NMR methodology, we compared a High-Purity D-Cystine Dimethyl Ester standard against a Standard Commercial Grade sample and a deliberately contaminated Racemic mixture.

Table 1: Comparative Purity Validation via NMR Spectroscopy

Analytical Parameter	High-Purity D-Cys-OMe (Target)	Standard Commercial Grade	Enantiomeric/Racemic Mixture
Chemical Purity (qNMR)	> 99.5%	96.0%	98.0%
Enantiomeric Excess (ee%)	> 99.0% (No L-isomer detected)	92.5% (7.5% L-isomer)	0% (50:50 D/L ratio)
Disulfide Integrity	Intact (Distinct ABX β -protons)	Trace thiol detected (~1.5 ppm)	Intact
Residual Solvents	Below LOD	0.5% EtOAc, 1.2% MeOH	Below LOD

Insight: The High-Purity standard exhibits a pristine baseline with no trace of the L-enantiomer upon CSA addition, whereas the commercial grade shows significant epimerization, which would drastically reduce yield and cause stereochemical errors in downstream peptide synthesis.

Self-Validating Experimental Protocol

The following protocol utilizes (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (Pirkle's alcohol) as the CSA.

Causality of Solvent Choice: Chloroform-d ( CDCl3​ ) is explicitly chosen over polar solvents like DMSO−d6​ . Pirkle's alcohol relies on non-covalent hydrogen bonding and dipole-dipole interactions to form the diastereomeric complex. Polar solvents would outcompete the CSA for hydrogen bonding sites, destroying the chiral recognition mechanism.

Step-by-Step Workflow

• Sample Preparation: Weigh exactly 10.0 mg of D-Cystine Dimethyl Ester. Dissolve completely in 0.6 mL of anhydrous CDCl3​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Baseline 1D 1 H NMR (Chemical Purity): Acquire a standard 400 MHz or 600 MHz proton spectrum (16 scans, D1 = 5 seconds to ensure complete relaxation).

• Self-Validation Check 1: Integrate the α -proton and set it to exactly 1.00. The ester methoxy singlet (~3.78 ppm) must integrate to exactly 3.00 ± 0.05. If this mass-balance fails, it indicates baseline distortion or incomplete relaxation, and the run must be aborted and re-acquired.

• CSA Complexation: Add 1.5 molar equivalents of Pirkle's alcohol directly to the NMR tube. Shake gently for 30 seconds.

• Chiral NMR Acquisition (Enantiomeric Purity): Re-acquire the 1 H NMR spectrum. Focus on the methoxy region. The previously singular methoxy peak will now split into two distinct singlets representing the D-CSA and L-CSA complexes.

• Self-Validation Check 2: Sum the integration of the two split methoxy peaks. The sum must still equal 3.00 relative to the α -proton. The ratio of these two peaks directly yields the enantiomeric excess (ee%).

Fig 1: Self-validating NMR workflow for chemical and enantiomeric purity determination.

Quantitative NMR Data & Mechanistic Assignments

Understanding the spin systems of D-Cystine Dimethyl Ester is crucial for accurate validation. The molecule exhibits a classic ABX spin system at the β -carbon.

Causality of the ABX System: The two β -protons are diastereotopic. Because they are adjacent to a chiral center ( α -carbon) and the bulky disulfide bond restricts free rotation, the two protons exist in different magnetic environments. They couple with each other (geminal coupling, J≈14 Hz) and with the α -proton (vicinal coupling, J≈4−8 Hz), appearing as two distinct doublet of doublets (dd).

Table 2: Standard 1 H NMR Assignments ( CDCl3​ , 400 MHz)

Proton Type	Chemical Shift (ppm)	Multiplicity	Integration	Structural Causality / Assignment
H- α	3.65 - 3.75	dd (ABX)	1H	Shifted downfield due to adjacent amine and ester groups.
H- βa​	2.90	dd	1H	Diastereotopic proton; restricted rotation from S-S bond.
H- βb​	3.15	dd	1H	Diastereotopic proton; geminal coupling with H- βa​ .
-OCH 3​	3.78	s	3H	Sharp ester methyl singlet; primary target for CSA splitting.
-NH 2​	1.80	br s	2H	Amine protons; broad due to solvent exchange.

Note: Data aligns with standard chemical characterization profiles for cystine derivatives .

Regulatory Compliance & Conclusion

When validating raw materials for pharmaceutical development, analytical methods must adhere to stringent guidelines regarding impurity thresholds. According to ICH Q3A guidelines , unidentified impurities must be strictly quantified. Furthermore, general pharmacopeial standards for NMR spectroscopy require rigorous signal-to-noise ratios and internal calibration.

By utilizing this self-validating CSA-NMR method, researchers can simultaneously satisfy chemical purity requirements and definitively prove the stereochemical integrity of D-Cystine dimethyl ester, ensuring high-fidelity results in downstream drug development applications.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 101037, Cystine dimethyl ester." PubChem Database.[Link]

• International Council for Harmonisation (ICH). "ICH Q3A (R2) Impurities in new drug substances - Scientific guideline." European Medicines Agency (EMA).[Link]

Comparative Analytical Guide: LC-HRMS Profiling of D-Cystine Dimethyl Ester Degradation Products

Executive Summary

D-Cystine dimethyl ester (D-CDME) is a highly valuable synthetic intermediate and pro-drug utilized in targeted delivery systems and chiral resolution. By masking the polar carboxylate groups of D-cystine with methyl esters, researchers achieve significantly higher lipophilicity and cellular permeability. However, the esterification and the inherent disulfide bond introduce specific chemical vulnerabilities.

This guide objectively compares D-CDME’s stability profile against alternative cystine derivatives and provides a self-validating High-Resolution Mass Spectrometry (LC-HRMS) protocol to confidently identify and quantify its degradation products.

Product Comparison: D-CDME vs. Alternatives

When selecting a cystine derivative for drug formulation or in vitro assays, researchers must balance permeability with stability. The table below compares D-CDME against its stereoisomer (L-CDME) and its unesterified parent compound (D-Cystine).

Table 1: Performance and Stability Matrix

Property / Metric	D-Cystine Dimethyl Ester (D-CDME)	L-Cystine Dimethyl Ester (L-CDME)	D-Cystine (Unmodified)
Cellular Permeability	High (Lipophilic ester masking)	High (Lipophilic ester masking)	Low (Zwitterionic at physiological pH)
Enzymatic Stability	Superior (Resists L-proteases)	Poor (Rapidly cleaved by esterases)	Superior (Resists L-amino acid oxidases)
Chemical Stability (pH > 8)	Moderate (Prone to base hydrolysis)	Moderate (Prone to base hydrolysis)	High (No ester groups to hydrolyze)
Primary Use Case	Stable intracellular delivery	Rapid intracellular pro-drug release	Extracellular chiral studies

The Causality of Selection: The D-isomer is explicitly chosen over the L-isomer to bypass endogenous L-amino acid metabolic enzymes, extending the molecule's half-life in complex biological matrices [1]. However, while enzymatic stability is improved, D-CDME remains susceptible to chemical degradation (hydrolysis and disulfide reduction), necessitating rigorous analytical monitoring.

Mechanistic Degradation Pathways

Understanding the causality behind D-CDME degradation is critical for accurate mass spectrometry interpretation. Under stress conditions (as outlined by ICH Q1A(R2) guidelines [2]), D-CDME undergoes two primary degradation routes:

• Ester Hydrolysis (Acid/Base Catalyzed): Water acts as a nucleophile, attacking the electrophilic carbonyl carbon of the methyl ester. This sequentially yields D-cystine monomethyl ester, and eventually, D-cystine.

• Disulfide Cleavage (Reductive Stress): In the presence of reducing agents (e.g., glutathione in biological matrices) or extreme pH, the S-S bond cleaves to yield D-cysteine methyl ester.

Fig 1: Primary chemical degradation pathways of D-Cystine Dimethyl Ester under stress.

Self-Validating Experimental Protocol: LC-HRMS Workflow

To objectively measure degradation, the analytical protocol must be a self-validating system . This means the methodology inherently controls for artifacts, ensuring that observed degradation products originate from the stress conditions, not from the sample preparation or ionization process.

Step-by-Step Methodology

Step 1: Forced Degradation (Stress Application)

• Prepare 1 mg/mL of D-CDME in 50% methanol.

• Hydrolytic Stress: Aliquot 100 µL and add 100 µL of 0.1M NaOH (Base) or 0.1M HCl (Acid). Incubate at 40°C for 24 hours.

• Oxidative Stress: Aliquot 100 µL and add 100 µL of 3% H₂O₂. Incubate at 40°C for 24 hours.

Step 2: Reaction Quenching (Self-Validation Check 1)

• Causality: If samples are injected directly, degradation will continue in the autosampler, skewing kinetic data.

• Action: Neutralize acid/base samples to pH 7.0 using equimolar HCl or NaOH. Quench oxidative samples with a mild reducing agent (e.g., sodium thiosulfate) that does not cleave disulfides.

Step 3: Internal Standard Spiking (Self-Validation Check 2)

• Spike samples with a heavy-isotope internal standard (e.g., ¹³C, ¹⁵N-labeled D-Cystine).

• Causality: This controls for matrix-induced ion suppression during Electrospray Ionization (ESI) and validates extraction efficiency.

Step 4: HILIC-HRMS Analysis

• Chromatography: Use a Hydrophilic Interaction Liquid Chromatography (HILIC) column.

• Causality: Cystine derivatives are highly polar. On standard Reversed-Phase (C18) columns, they elute in the void volume, leading to severe ion suppression. HILIC provides superior retention and peak resolution [3].

• Mass Spectrometry: Operate an Orbitrap or Q-TOF in ESI+ mode. The primary amines on D-CDME readily accept protons in the acidic mobile phase (0.1% Formic Acid), yielding strong [M+H]+ signals. Use Higher-energy C-trap Dissociation (HCD) for MS/MS fragmentation.

Fig 2: Self-validating LC-HRMS workflow for D-CDME degradation profiling.

Data Presentation: Mass Spectrometry Signatures

High-Resolution Mass Spectrometry allows for the exact mass determination of D-CDME and its degradants, differentiating them from isobaric matrix interferences. The table below outlines the diagnostic MS/MS fragments used to confirm the identity of each degradation product [4].

Table 2: HRMS Exact Mass and Diagnostic Fragments (ESI+)

Analyte	Formula ([M+H]+)	Theoretical Exact Mass (m/z)	Diagnostic MS/MS Fragments (m/z)	Mechanism of Fragmentation
D-Cystine Dimethyl Ester	C₈H₁₇N₂O₄S₂⁺	269.0624	136.0427, 237.0362	S-S cleavage; Loss of CH₃OH (-32 Da)
D-Cystine Monomethyl Ester	C₇H₁₅N₂O₄S₂⁺	255.0468	136.0427, 122.0270	S-S cleavage yielding mixed monomers
D-Cystine	C₆H₁₃N₂O₄S₂⁺	241.0311	122.0270, 74.0240	S-S cleavage; Loss of HCOOH (-46 Da)
D-Cysteine Methyl Ester	C₄H₁₀NO₂S⁺	136.0427	104.0165, 76.0218	Loss of CH₃OH; Loss of CH₃COOH

Note: Mass accuracies should be maintained within < 5 ppm mass error to ensure confident identification.

Conclusion

While D-Cystine dimethyl ester offers superior proteolytic stability and cellular permeability compared to L-CDME and unmodified D-Cystine, it requires stringent analytical monitoring due to its susceptibility to chemical hydrolysis and disulfide reduction. By employing a self-validating HILIC-HRMS workflow—complete with reaction quenching and isotopic internal standards—researchers can objectively separate, identify, and quantify the complete degradation profile of D-CDME, ensuring the integrity of their drug development pipelines.

References

• PubChem Compound Summary for CID 71064, D-Cystine. National Center for Biotechnology Information. Provides foundational stereochemical and physical property data for D-isomer stability comparisons. URL:[Link]

• ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Defines the authoritative standards for forced degradation and stress testing. URL:[Link]

• PubChem Compound Summary for CID 98084, L-Cystine dimethyl ester. National Center for Biotechnology Information. Utilized as the structural and chromatographic proxy for baseline esterified cystine properties. URL:[Link]

• NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. Authoritative grounding for mass spectrometry principles, exact mass calculations, and fragmentation pathways of amino acids. URL:[Link]

Comparative Study of Esterification Catalysts for D-Cystine Dimethyl Ester Synthesis

D-Cystine is an essential chiral building block in the synthesis of complex pharmaceuticals, peptidomimetics, and targeted drug delivery systems. To utilize D-cystine in peptide coupling or structural modifications, its carboxylic acid moieties must be protected, most commonly as a dimethyl ester.

However, the esterification of D-cystine presents unique thermodynamic and kinetic challenges. The zwitterionic nature of the amino acid renders it highly insoluble in methanol at room temperature. Furthermore, the presence of a sensitive disulfide bridge necessitates mild conditions to prevent reductive cleavage or disproportionation. Because D-cystine is significantly more expensive than its L-enantiomer, achieving near-quantitative yield without racemization is a critical process development goal.

This guide objectively compares the efficacy, mechanistic advantages, and practical scalability of four primary esterification catalysts: Thionyl Chloride ( SOCl2​ ), Dry Hydrogen Chloride ( HCl ) gas, p-Toluenesulfonic Acid (PTSA), and Heterogeneous Cation Exchange Resins.

Mechanistic Evaluation of Catalyst Systems

The esterification of an amino acid is a classic equilibrium-driven process. The choice of catalyst dictates not only the reaction kinetics but also the method by which the equilibrium is shifted toward the product.

Thionyl Chloride ( SOCl2​ ) – The Brenner-Huber Method

Initially described by , the use of SOCl2​ in methanol is widely considered the gold standard for amino acid esterification.

• Causality & Mechanism: SOCl2​ reacts exothermically with methanol to generate anhydrous HCl and methyl chlorosulfite in situ. More importantly, SOCl2​ acts as a potent chemical dehydrating agent. As the esterification produces water, SOCl2​ consumes it ( SOCl2​+H2​O→SO2​↑+2HCl ). This irreversible removal of water fundamentally breaks the equilibrium, driving the reaction to >98% completion.

• Suitability for D-Cystine: Excellent. The continuous generation of HCl protonates the two amino groups, breaking the zwitterionic network and pulling the poorly soluble D-cystine into solution as the dihydrochloride salt.

Dry Hydrogen Chloride ( HCl ) Gas – Fischer Esterification

The traditional Fischer esterification relies on bubbling anhydrous HCl gas through a methanolic suspension of the amino acid .

• Causality & Mechanism: HCl acts as a Brønsted acid to protonate the carbonyl oxygen, increasing its electrophilicity. However, unlike the SOCl2​ method, water is not chemically consumed. The equilibrium is shifted solely by using a massive molar excess of methanol.

• Suitability for D-Cystine: Moderate. While it avoids the generation of SO2​ gas, achieving complete conversion of the di-carboxylic acid requires exceptionally long reaction times (often >48 hours) or the physical removal of water via azeotropic distillation, which is impractical with methanol.

p-Toluenesulfonic Acid (PTSA)

PTSA is a strong, non-volatile organic acid used when chloride salts are undesirable or corrosive gas generation must be avoided.

• Causality & Mechanism: PTSA provides the necessary protons for catalysis and forms a stable di-tosylate salt with the D-cystine methyl ester. To drive the reaction, Soxhlet extraction over 3Å molecular sieves is required to physically trap the generated water.

• Suitability for D-Cystine: Good, but operationally complex. The resulting D-cystine dimethyl ester di-tosylate salt is highly crystalline and easy to purify, but the reaction kinetics are slower due to the reliance on physical water sequestration.

Heterogeneous Cation Exchange Resins (e.g., Amberlyst-15)

Solid-supported acids are championed for green chemistry applications due to easy catalyst recovery .

• Causality & Mechanism: The reaction occurs at the sulfonic acid sites within the porous resin matrix.

• Suitability for D-Cystine: Poor. D-cystine's extreme insolubility in methanol prevents efficient mass transfer into the resin pores. The reaction stalls at low conversions, often yielding a mixture of mono- and di-esters.

Quantitative Performance Comparison

The following table summarizes the experimental performance of each catalyst system for the synthesis of D-cystine dimethyl ester (10 mmol scale).

Catalyst System	Molar Eq.	Temp (°C)	Time (h)	Water Removal Strategy	Yield (%)	Purity (HPLC)	Primary Salt Form
SOCl2​ / MeOH	2.5	65 (Reflux)	12	Chemical ( SOCl2​ reaction)	96%	>99%	Dihydrochloride
Dry HCl / MeOH	Excess	65 (Reflux)	48	Mass Action (Excess MeOH)	78%	94%	Dihydrochloride
PTSA / MeOH	2.2	65 (Reflux)	24	Physical (3Å Mol Sieves)	85%	98%	Di-tosylate
Amberlyst-15	20% w/w	65 (Reflux)	72	None (Equilibrium limited)	<30%	N/A (Mix)	Free base / Mono-ester

Workflow & Catalyst Selection

Workflow for catalyst selection and mechanistic outcomes in D-cystine dimethyl ester synthesis.

Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Visual cues are embedded within the steps to confirm reaction progression.

Protocol A: Optimal Synthesis via Thionyl Chloride (Dihydrochloride Salt)

This method is recommended for >95% yield and highest atom economy.

Reagents:

• D-Cystine: 2.40 g (10.0 mmol)

• Anhydrous Methanol: 50 mL

• Thionyl Chloride ( SOCl2​ ): 1.82 mL (25.0 mmol, 2.5 eq)

Procedure:

• Preparation & Cooling: Equip a 100 mL two-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and an argon inlet. Add 50 mL of anhydrous methanol and cool the flask to -10 °C using an ice-salt bath.

  • Causality: Cooling is strictly required. The reaction between SOCl2​ and methanol is violently exothermic. Elevated temperatures during addition can cause localized heating, leading to the cleavage of the sensitive disulfide bond of D-cystine.

• Catalyst Activation: Add SOCl2​ (1.82 mL) dropwise over 15 minutes. Stir for an additional 10 minutes at -10 °C.

• Substrate Addition: Add D-cystine (2.40 g) in one portion. The mixture will appear as a dense, white suspension.

• Reflux & Validation: Remove the cooling bath and gradually heat the reaction to reflux (65 °C). Maintain reflux for 12 hours.

  • Self-Validation Check: As the reaction proceeds, the zwitterionic D-cystine is converted to the highly soluble ester dihydrochloride. The transition from a turbid white suspension to a completely clear, pale-yellow solution serves as absolute visual confirmation that the esterification is nearing completion.

• Workup: Cool to room temperature and concentrate the solution in vacuo. Co-evaporate with fresh methanol (2 × 20 mL) to remove residual HCl and SO2​ .

• Precipitation: Triturate the resulting viscous oil with cold diethyl ether (50 mL) to precipitate D-cystine dimethyl ester dihydrochloride as a white, hygroscopic powder. Filter under a stream of dry argon and dry under high vacuum.

Protocol B: Halide-Free Synthesis via PTSA (Di-tosylate Salt)

This method is recommended when downstream applications are sensitive to chloride ions.

Reagents:

• D-Cystine: 2.40 g (10.0 mmol)

• Anhydrous Methanol: 75 mL

• p-Toluenesulfonic acid monohydrate (PTSA· H2​O ): 4.18 g (22.0 mmol, 2.2 eq)

Procedure:

• Assembly: Equip a 250 mL round-bottom flask with a Soxhlet extractor. Fill the Soxhlet thimble with 15 g of activated 3Å molecular sieves. Attach a reflux condenser.

  • Causality: Because PTSA does not chemically consume water, the equilibrium must be shifted physically. A Dean-Stark trap cannot be used because water and methanol do not form a suitable azeotrope for phase separation. The Soxhlet extractor allows the condensing methanol-water mixture to pass over the molecular sieves, selectively trapping the water before the methanol returns to the flask.

• Reaction: Add D-cystine, PTSA· H2​O , and methanol to the flask. Heat to a vigorous reflux.

• Progression: Reflux for 24 hours. Similar to Protocol A, the suspension will slowly clarify as the di-tosylate salt forms.

• Isolation: Concentrate the clear solution in vacuo to approximately 15 mL. Add cold diethyl ether (100 mL) dropwise with vigorous stirring to crystallize the D-cystine dimethyl ester di-tosylate salt. Filter and wash with copious amounts of ether.

Conclusion

For the esterification of D-cystine, Thionyl Chloride ( SOCl2​ ) remains the vastly superior catalyst. Its dual role as an HCl generator and a chemical dehydrating agent perfectly addresses the thermodynamic hurdles of esterifying a poorly soluble, di-carboxylic amino acid. While PTSA offers a viable halide-free alternative, it requires complex physical water-sequestration setups and yields slightly lower conversions. Heterogeneous resins should be entirely avoided for this specific substrate due to insurmountable mass-transfer limitations.

References

• Brenner, M., & Huber, W. (1953). Preparation of α-Amino Acid Esters by means of Thionyl Chloride. Helvetica Chimica Acta, 36(5), 1109-1115. Available at:[Link]

• Rachele, J. R. (1963). Esterification of Amino Acids with Methanolic Hydrogen Chloride. Journal of Organic Chemistry, 28(11), 2898-2898. Available at:[Link]

• Wright, S. W., Hageman, D. L., Wright, A. S., & McClure, L. D. (1997). Convenient preparations of amino acid methyl esters using Amberlyst-15. Tetrahedron Letters, 38(42), 7345-7348. Available at:[Link]

Comparative Validation Guide: D-Cystine Dimethyl Ester in Chiral Pharmaceutical Synthesis

As a Senior Application Scientist, I approach precursor selection not merely as a supply-chain decision, but as the foundational step that dictates synthetic efficiency, stereochemical integrity, and downstream scalability. In the synthesis of protease-resistant peptidomimetics, targeted drug delivery vehicles, and chiral active pharmaceutical ingredients (APIs), the introduction of D-amino acids is critical [1].

This guide objectively evaluates D-cystine dimethyl ester (typically utilized as a dihydrochloride salt) against its structural alternatives, providing the mechanistic causality behind its selection and self-validating experimental protocols for its implementation.

Mechanistic Comparison: The Causality of Precursor Selection

When incorporating a D-cysteine moiety into a target molecule, chemists typically evaluate three primary building blocks. Understanding the physical chemistry of these alternatives is crucial for optimizing your synthetic route.

Alternative 1: D-Cystine (Free Acid)

• The Mechanism: In its free acid form, D-cystine exists as a zwitterion at neutral pH. This creates a highly rigid, intermolecular hydrogen-bonded lattice.

• The Consequence: It is virtually insoluble in aprotic organic solvents (e.g., DMF, DCM, THF) required for standard amide coupling chemistries. Attempting to force solubility through extreme pH adjustments often leads to base-catalyzed racemization or disulfide scrambling [1].

Alternative 2: D-Cysteine Methyl Ester (Monomeric Thiol)

• The Mechanism: The free sulfhydryl (-SH) group is a potent nucleophile and is highly susceptible to atmospheric oxygen.

• The Consequence: During storage or basic coupling conditions (e.g., in the presence of DIPEA), the monomer undergoes rapid, uncontrolled oxidation to form the disulfide dimer. This results in unpredictable stoichiometry, variable coupling yields, and the generation of complex side products [2].

The Optimal Choice: D-Cystine Dimethyl Ester

• The Mechanism: Esterification of the carboxylate groups breaks the zwitterionic network, drastically lowering the lattice energy and enabling high solubility in polar aprotic solvents. Furthermore, the pre-formed disulfide bond acts as an elegant, atom-economical "protecting group" for the reactive thiols [3].

• The Consequence: You achieve a highly soluble, oxidatively stable precursor. Once the amine groups are successfully coupled to your target molecule, the disulfide bond can be selectively reduced (e.g., using DTT or TCEP) to yield the active, functionalized monomer.

Quantitative Performance Comparison

The following table summarizes the objective performance metrics of these precursors under standard solid-phase or solution-phase peptide synthesis (SPPS/SPS) conditions.

Performance Metric	D-Cystine (Free Acid)	D-Cysteine Methyl Ester	D-Cystine Dimethyl Ester
Solubility in DMF (25°C)	< 0.1 mg/mL	> 100 mg/mL	> 150 mg/mL
Oxidative Stability (Shelf Life)	High (> 2 years)	Low (< 1 month, requires Ar)	High (> 2 years)
Model Coupling Yield (HATU/DIPEA)	N/A (Insoluble)	45 - 60% (Due to dimerization)	> 92%
Racemization Risk during Activation	High (Requires harsh conditions)	Moderate	Low
State in Solution	Zwitterionic suspension	Monomer / Dimer mixture	Stable Dimer

Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol must be a self-validating system—meaning it contains internal controls that prove the assay functioned correctly regardless of the sample's outcome.

Protocol A: Stereochemical Validation via Chiral HPLC

Esterification of amino acids (often utilizing thionyl chloride in methanol) can induce minor racemization if exotherms are not strictly controlled [3]. Validating the enantiomeric excess (%ee) is mandatory before downstream synthesis.

• Internal Control (Self-Validation): Before running the D-enantiomer, you must run a deliberately prepared racemic mixture (50:50 D/L-cystine dimethyl ester). This proves your column and mobile phase can actually resolve the enantiomers (target Resolution, Rs​>1.5 ).

• Methodology:

  • Column: Chiralpak ZWIX(+) or equivalent zwitterionic stationary phase (ideal for amino acid derivatives).

  • Mobile Phase: Methanol/Acetonitrile/Water (50:45:5) with 50 mM Formic Acid and 25 mM Diethylamine.

  • Flow Rate: 0.8 mL/min; Detection: UV at 210 nm.

  • Execution: Inject the racemic control to establish baseline separation. Subsequently, inject the D-cystine dimethyl ester lot.

  • Acceptance Criteria: The L-enantiomer peak must integrate to < 0.5% of the total area (%ee > 99%).

Protocol B: Standardized Amide Coupling Workflow

This protocol validates the reactivity of the ester's amine groups while proving the disulfide bond remains intact during coupling.

• Internal Control: Utilize LC-MS to monitor both the disappearance of the starting material and the specific mass of the dimeric product. A control reaction lacking the coupling reagent (HATU) is run in parallel to rule out spontaneous transesterification.

• Methodology:

  • Preparation: Dissolve 1.0 eq of the target carboxylic acid and 0.5 eq of D-cystine dimethyl ester dihydrochloride in anhydrous DMF (0.1 M).

  • Neutralization: Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA). Causality: The excess base neutralizes the dihydrochloride salt, liberating the free amines for coupling.

  • Activation: Add 1.05 eq of HATU at 0°C. Causality: HATU is selected over traditional carbodiimides (like EDC) because it rapidly forms a highly reactive, short-lived HOAt ester. This minimizes the lifetime of the activated intermediate, thereby suppressing oxazolone-mediated racemization [4].

  • Reaction: Allow to warm to room temperature and stir for 2 hours.

  • Validation: Quench an aliquot in 50% MeCN/H2O. Analyze via LC-MS. The intact disulfide product must be the base peak; any detection of monomeric mass indicates premature disulfide cleavage.

Workflow Visualization

The following diagram maps the logical decision matrix and validation workflow for selecting and utilizing D-cystine dimethyl ester.

Fig 1: Decision matrix and validation workflow for D-Cystine Dimethyl Ester selection.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 67663, D-Cystine." PubChem, [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 118984, L-Cystine dimethyl ester dihydrochloride." PubChem, [Link]

• Organic Syntheses. "General Procedures for the Esterification of Amino Acids." Organic Syntheses, Inc., [Link]

• National Library of Medicine. "Advances in Chiral Amino Acid Synthesis and Peptide Coupling." PubMed, [Link]

Safety & Regulatory Compliance

D-Cystine dimethyl ester proper disposal procedures

Initiating Safety Data Sheet Research

I'm starting a comprehensive search for the Safety Data Sheet of D-Cystine dimethyl ester. I need this to establish a baseline understanding of its physical and chemical properties, potential hazards, and recommended handling procedures. This preliminary work will inform the next stages of my analysis.

Analyzing Disposal Guidelines

I've expanded my search beyond just the SDS. Now, I'm diving into general disposal guidelines from sources like EPA and OSHA, with a focus on sulfur, esters, and amines. I'm also looking for specific regulations regarding amino acid derivative disposal, to begin synthesis of a detailed disposal guide for the compound, incorporating hazard assessment and waste stream segregation. I'm also planning to use Graphviz to illustrate the decision-making process for disposal.

Expanding Disposal Analysis

I'm now searching for potential reactivity information, especially concerning interactions between D-Cystine dimethyl ester and typical lab chemicals. Identifying incompatibilities is crucial for safe disposal. I'll synthesize everything into a detailed disposal guide, with hazard assessment, segregation, and recommended methods, and I will be sure to create citations. I will also make visuals using Graphviz.

Personal protective equipment for handling D-Cystine dimethyl ester

As a critical chiral building block in peptide synthesis and drug development, D-Cystine dimethyl ester (often supplied as a dihydrochloride salt) requires precise handling protocols. While not acutely toxic, its physical form as a fine, crystalline powder presents specific respiratory and dermal hazards. Furthermore, because this reagent is almost exclusively handled in conjunction with aggressive organic solvents (such as Dimethylformamide [DMF] or Dichloromethane [DCM]) during coupling reactions, your safety infrastructure must account for both the solid particulate and the solvent vehicle.

This guide provides a self-validating system for the safe operation, personal protective equipment (PPE) selection, and disposal of D-Cystine dimethyl ester, ensuring scientific integrity and laboratory safety.

Hazard Profiling and Causality

To design an effective safety protocol, we must first understand the mechanistic causality behind the hazards:

• Particulate Aerosolization: D-Cystine dimethyl ester generates fine dust. Inhalation of these particulates causes mechanical and chemical irritation to the mucosal membranes of the respiratory tract, as outlined by.

• Hygroscopic Degradation: The ester linkages are susceptible to slow hydrolysis if exposed to ambient moisture, potentially releasing trace amounts of volatile, sulfur-containing degradation products. This necessitates handling in a moisture-controlled, well-ventilated environment.

• Contact Dermatitis: Prolonged dermal exposure to amino acid esters can disrupt the skin's lipid barrier, leading to sensitization.

Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is a calculated defense against the specific physical and chemical properties of the reagent and its associated reaction solvents.

Table 1: Quantitative and Qualitative PPE Specifications

PPE Category	Material Specification	Causal Rationale & Operational Context	Standard Compliance
Eye Protection	Tight-fitting chemical safety goggles	Protects against fine powder aerosolization during weighing and solvent splashes during dissolution. Standard safety glasses lack orbital seals.	ANSI Z87.1 / EN 166
Hand Protection	Nitrile gloves (minimum thickness: 0.11 mm)	Prevents dermal sensitization. Note: If dissolving the ester in DCM, nitrile breakthrough time is <10 mins. Upgrade to Fluorinated Rubber (Viton) for DCM handling.	EN 374
Respiratory	N95 / P2 Particulate Respirator	Mandatory only if handling bulk quantities outside of engineering controls (fume hood) to prevent inhalation of irritant dust.	NIOSH / EN 149
Body Protection	100% Cotton or Flame-Retardant Lab Coat	Synthetic fabrics accumulate static electricity, which can cause fine D-Cystine dimethyl ester powders to jump and disperse.	OSHA 1910.132 / NFPA

Operational Workflow: Step-by-Step Methodologies

The following protocols are designed to be self-validating: each step contains an inherent check to ensure the preceding step was executed correctly, aligning with .

Protocol A: Safe Weighing and Transfer

• Environmental Verification: Verify that the chemical fume hood has a face velocity of 0.4 to 0.6 m/s. Validation: Check the digital airflow monitor before opening the sash.

• Static Mitigation: Wipe the exterior of the reagent bottle and the weighing spatulas with a grounded, anti-static cloth. Fine amino acid ester powders are highly susceptible to static cling, which causes inaccurate weighing and environmental contamination.

• Weighing Execution: Place a static-free weighing boat on the analytical balance. Tare. Carefully transfer the D-Cystine dimethyl ester using a clean, dry stainless-steel spatula.

• Closed-System Transfer: Do not carry the open weighing boat across the lab. Transfer the powder into the reaction flask inside the fume hood, cap the flask with a septum, and purge with inert gas (Nitrogen or Argon) to prevent hygroscopic degradation.

Protocol B: Spill Response and Decontamination

In the event of a localized powder spill inside the fume hood:

• Isolate: Lower the fume hood sash to increase face velocity and contain aerosolized dust.

• Suppress: Do NOT dry-sweep the powder, as this will aerosolize the ester. Lightly mist the spill with a compatible, low-toxicity solvent (e.g., Isopropanol or Ethanol) to dampen the powder.

• Collect: Wipe up the dampened powder using absorbent laboratory pads.

• Decontaminate: Wash the affected surface with a mild soap and water solution to hydrolyze and remove any residual ester, followed by a final Isopropanol wipe.

Waste Management and Disposal Plan

D-Cystine dimethyl ester must not be disposed of in standard municipal waste or aqueous drains due to its potential to alter local aquatic pH and nutrient loads.

• Solid Waste: Empty reagent bottles, contaminated gloves, and spill-cleanup materials must be placed in a sealed, clearly labeled biohazard/chemical waste bag.

• Liquid Waste: Reaction mixtures containing the dissolved ester must be segregated based on the solvent used. If handled with DCM, it must go into Halogenated Organic Waste . If handled with DMF or Methanol, it goes into Non-Halogenated Organic Waste .

• Final Destruction: Waste must be transferred to Environmental Health and Safety (EHS) for destruction via a licensed chemical incinerator equipped with an afterburner and alkaline scrubber (to neutralize sulfur oxides generated during combustion).

Workflow Visualization

The following diagram maps the logical progression of safety considerations, from hazard assessment through to final disposal.

Logical workflow for the safe handling, operation, and disposal of D-Cystine dimethyl ester.

References

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council (US) Committee on Prudent Practices in the Laboratory URL: [Link]

• Title: NIOSH Pocket Guide to Chemical Hazards - Particulates not otherwise regulated Source: Centers for Disease Control and Prevention (CDC) / National Institute for Occupational Safety and Health URL: [Link]

• Title: Personal Protective Equipment (Standard 1910.132) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]